Technical Documentation Center

(R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester
  • CAS: 145682-38-8

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

Abstract This technical guide provides a comprehensive overview of the chemical and physical properties of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester, a chiral amino acid derivative of significant interest in pharm...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester, a chiral amino acid derivative of significant interest in pharmaceutical synthesis. Primarily recognized as a key intermediate in the manufacturing of angiotensin-converting enzyme (ACE) inhibitors like Perindoprilat, this molecule's specific stereochemistry and functional groups are critical to its utility.[1][2] This document details its chemical identity, physicochemical characteristics, a validated synthetic pathway via reductive amination, and essential handling protocols. The content herein is intended for researchers, chemists, and process development scientists engaged in pharmaceutical research and manufacturing.

Chemical Identity and Structure

(R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester is a di-amino acid derivative characterized by two chiral centers, both in the (R)-configuration. This specific stereoisomer is crucial for its role as a building block in synthesizing pharmacologically active molecules.

  • Systematic IUPAC Name: (2R)-2-[[(2R)-1-ethoxy-1-oxopentan-2-yl]amino]propanoic acid[3]

  • Common Synonyms: N-[(1R)-1-Carboxyethyl]-D-norvaline 1-Ethyl Ester, (R)-2-(((R)-1-Ethoxy-1-oxopentan-2-yl)amino)propanoic Acid, N-[(R)-1-Carbethoxybutyl]-(R)-alanine[3][4]

  • Stereochemical Note: The designation "D-norvaline" corresponds to the (R)-configuration at its alpha-carbon.[5] The "(R)-N-(1-Carboxyethyl)" moiety is derived from the (R)-enantiomer of alanine ethyl ester.

Molecular Identifiers

A summary of the key identifiers for this compound is provided in the table below for quick reference and material sourcing.

IdentifierValueSource
CAS Number 145682-38-8[1][3][4]
Molecular Formula C10H19NO4[3][4]
Molecular Weight 217.26 g/mol [3][4]
InChI Key (Calculated)
SMILES O=C(OCC)C(O)=O">C@HC(Isomeric)

Physicochemical Properties

The physical and chemical properties of a synthetic intermediate are paramount for designing scalable reaction conditions, purification strategies, and appropriate storage protocols.

PropertyValueSignificance in Application
Appearance White to Off-White SolidVisual indicator of purity.
Solubility Soluble in methanol, ethanol, and other polar organic solvents. Limited solubility in water.Dictates choice of solvents for reaction, extraction, and chromatographic purification.
Storage Temperature 2-8°C RefrigeratorRecommended for maintaining long-term chemical stability and preventing degradation.[2][4]

Note: Experimental values for properties like melting point and pKa are not widely published and should be determined empirically upon synthesis.

Synthesis and Mechanistic Rationale

The most direct and industrially relevant synthetic route to (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester is the diastereoselective reductive amination of Ethyl (R)-2-oxopropanoate (Ethyl pyruvate) with D-Norvaline.[6] This method is favored for its high efficiency and control over the desired stereochemistry.

Reaction Causality

The choice of reductive amination is based on several key principles:

  • Efficiency: It is a one-pot or two-step reaction that forms the critical C-N bond directly.[6]

  • Substrate Availability: D-Norvaline ((R)-2-aminopentanoic acid) and ethyl pyruvate are commercially available starting materials.[5][7]

  • Stereocontrol: By using a chiral amine (D-Norvaline), the reaction proceeds with a degree of diastereoselectivity, which can be optimized through the choice of reducing agent and reaction conditions.

The reaction proceeds via the formation of an intermediate imine (or Schiff base) between the ketone of ethyl pyruvate and the primary amine of D-norvaline. This imine is then reduced in situ to form the secondary amine product.

Synthesis Workflow Diagram

G cluster_reactants Starting Materials cluster_process Process cluster_product Final Product D_Norvaline D-Norvaline ((R)-2-aminopentanoic acid) Reaction Reductive Amination D_Norvaline->Reaction Amine Source Et_Pyruvate Ethyl Pyruvate (Ethyl 2-oxopropanoate) Et_Pyruvate->Reaction Ketone Source Purification Purification (e.g., Column Chromatography) Reaction->Purification Crude Product Product (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester Purification->Product >98% Purity G Intermediate (R)-N-(1-Carboxyethyl) -D-norvaline 1-Ethyl Ester Coupling Peptide Coupling Intermediate->Coupling Other_Precursor Bicyclic Amino Acid Derivative Other_Precursor->Coupling Perindopril Perindopril / Perindoprilat Coupling->Perindopril Forms final API structure

Sources

Exploratory

A Technical Guide to the Synthesis of Sacubitril: The Pivotal Role of the (2R,4S)-Amino Ester Precursor

Abstract Sacubitril, a first-in-class neprilysin inhibitor, represents a cornerstone of modern therapy for chronic heart failure when combined with the angiotensin receptor blocker valsartan. The commercial success of th...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Sacubitril, a first-in-class neprilysin inhibitor, represents a cornerstone of modern therapy for chronic heart failure when combined with the angiotensin receptor blocker valsartan. The commercial success of this combination, marketed as Entresto®, has intensified the focus on efficient and stereoselective manufacturing processes. The synthesis of Sacubitril, chemically known as (2R,4S)-5-(biphenyl-4-yl)-4-((3-carboxypropionyl)amino)-2-methylpentanoic acid ethyl ester, is a study in advanced stereocontrolled synthesis. At the heart of this synthesis lies a critical chiral building block: (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid ethyl ester . This guide provides an in-depth analysis of the strategic importance of this intermediate, explores the primary synthetic routes for its preparation, and offers detailed protocols, thereby serving as a comprehensive resource for professionals in pharmaceutical development.

A note on nomenclature: While the topic specified (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester, the core industrial synthesis of Sacubitril converges on the pivotal intermediate (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid ethyl ester. This guide will focus on this well-documented and critical precursor to accurately reflect the established manufacturing pathways.

The Strategic Importance of the (2R,4S)-Amino Ester Intermediate

The entire molecular framework of Sacubitril, barring the N-succinyl side chain, is encapsulated within the structure of its key amino ester precursor. The molecule possesses two stereocenters at the C2 and C4 positions, and their precise (2R, 4S) configuration is essential for the drug's biological activity. Therefore, the primary challenge in any Sacubitril synthesis is the efficient and highly selective construction of this intermediate.

The final step in the synthesis of Sacubitril is a straightforward acylation reaction. The primary amine of the key intermediate reacts with succinic anhydride (or a related activated derivative) to form the final amide bond, yielding Sacubitril.[1] This elegant final step underscores why the entire synthetic effort is concentrated on producing the amino ester precursor with exceptional chemical and stereochemical purity.

Figure 1: Final synthetic step: Acylation of the key amino ester intermediate.

Dominant Synthetic Pathways to the Key Intermediate

The synthesis of the (2R,4S)-amino ester intermediate has evolved significantly, with modern strategies focusing on asymmetric catalysis to maximize efficiency and stereoselectivity. Two primary approaches have gained prominence: chemo-catalytic asymmetric hydrogenation and biocatalytic transamination.

Chemo-Catalytic Route: Asymmetric Hydrogenation

One of the most effective methods for establishing the two chiral centers involves the asymmetric hydrogenation of a prochiral acrylic acid precursor.[2][3][4] This route is highly convergent and has been optimized for industrial-scale production.

Workflow Overview:

  • Synthesis of the Acetaldehyde Precursor: The synthesis often begins with a Suzuki or similar cross-coupling reaction to form 4-vinylbiphenyl from 4-iodobiphenyl. This is followed by a Wacker oxidation to yield (4-biphenyl)acetaldehyde.[3]

  • Condensation to form the Acrylic Ester: The acetaldehyde is then subjected to a Reformatsky-type reaction or a Wittig reaction with a phosphonium ylide derived from an ethyl 2-halopropionate to generate the key α,β-unsaturated ester.[3] This step sets the stage for the crucial asymmetric hydrogenation.

  • Asymmetric Hydrogenation: This is the key stereochemistry-defining step. The acrylic ester is hydrogenated using a chiral rhodium or ruthenium catalyst. The choice of the chiral phosphine ligand (e.g., a derivative of DuPhos or Josiphos) is critical for inducing the high diastereoselectivity required to form the desired (2R, 4S) stereoisomers.[2][4] The hydrogen atom is delivered to the double bond from a specific face, guided by the chiral catalyst, thereby setting both stereocenters simultaneously.

Figure 2: Workflow for the asymmetric hydrogenation route.
Biocatalytic Route: Asymmetric Transamination

Leveraging the principles of green chemistry, biocatalytic routes offer a highly selective and environmentally benign alternative. The use of engineered amine transaminases (ATAs) to convert a ketone precursor into the desired chiral amine has been successfully developed.[5][6]

Workflow Overview:

  • Synthesis of the Ketone Precursor: The synthesis starts from 4-biphenylacetic acid, which is reacted with a suitable propionate derivative (e.g., via a Claisen condensation-type reaction) to form the β-keto ester, (R)-5-([1,1'-biphenyl]-4-yl)-2-methyl-4-oxopentanoic acid.[7]

  • Enzymatic Reductive Amination: The core of this route is the stereoselective amination of the ketone precursor using an engineered (S)-selective ATA.[6] These enzymes, often evolved through directed evolution, can recognize the bulky ketone substrate and transfer an amino group from a simple donor like isopropylamine. The enzyme's active site creates a chiral environment that ensures the formation of the amine with the correct (4S) stereochemistry, while the existing (2R) center is unaffected. This reaction typically proceeds in an aqueous medium under mild conditions with exceptionally high diastereomeric and enantiomeric purity.[6]

Figure 3: Workflow for the biocatalytic (ATA) route.

Experimental Protocols and Data

To provide a practical context, this section outlines a representative protocol for the key biocatalytic transamination step, a method celebrated for its high selectivity and sustainable profile.

Protocol: Enzymatic Synthesis of the Sacubitril Amino Acid Precursor

This protocol is a generalized representation based on published methodologies for the asymmetric amination of a ketone precursor.[6]

Objective: To synthesize (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid from its corresponding ketone precursor using an engineered amine transaminase (ATA).

Materials & Reagents:

Reagent Molar Mass ( g/mol ) Amount Molar Equiv.
Ketone Precursor 1 310.38 75 g/L 1.0
Isopropylamine (Amine Donor) 59.11 1.0 - 2.0 M ~5-10
Pyridoxal 5'-Phosphate (PLP) 247.14 1-2 mM -
Engineered ATA (e.g., CDX-043) - 1% w/w -

| Phosphate Buffer (pH 8.0-9.0) | - | To volume | - |

Procedure:

  • Bioreactor Setup: A buffered aqueous solution (e.g., 100 mM phosphate buffer, pH 8.5) is prepared in a temperature-controlled reaction vessel.

  • Cofactor and Enzyme Addition: The PLP cofactor is added and dissolved, followed by the addition of the lyophilized powder or solution of the engineered ATA enzyme. The mixture is stirred gently until the enzyme is fully dissolved.

  • Amine Donor Addition: Isopropylamine is added to the desired final concentration. The high concentration of the amine donor helps drive the reaction equilibrium towards product formation.

  • Substrate Addition: The ketone precursor is added to the reactor. Due to its limited aqueous solubility, it may be added as a solid or as a slurry.

  • Reaction Execution: The reaction mixture is maintained at a controlled temperature (e.g., 45-55 °C) with gentle agitation for 24-48 hours.

  • Monitoring: The reaction progress is monitored by HPLC, measuring the conversion of the ketone and the formation of the desired amino acid product.

  • Work-up and Isolation: Upon completion, the reaction mixture is typically acidified to precipitate the enzyme, which is removed by centrifugation or filtration. The pH of the supernatant is then adjusted to the isoelectric point of the amino acid product to induce crystallization. The product is collected by filtration, washed, and dried.

Expected Outcome: This biocatalytic process is reported to achieve high conversions (>90%) with excellent diastereomeric purity (>99.9% d.r.) for the desired (2R,4S)-stereoisomer.[6]

Conclusion

The synthesis of Sacubitril is a testament to the power of modern asymmetric synthesis. The (2R,4S)-amino ester intermediate is the lynchpin of the entire process, and its efficient, stereoselective production is paramount. While traditional chemo-catalytic methods involving asymmetric hydrogenation remain robust and scalable, the advent of engineered enzymes like amine transaminases represents the frontier of pharmaceutical manufacturing. These biocatalytic methods offer unparalleled selectivity under mild, environmentally friendly conditions, aligning with the industry's increasing demand for sustainable and cost-effective processes. For researchers and drug development professionals, understanding the nuances of these synthetic pathways is essential for the innovation and optimization of next-generation pharmaceutical manufacturing.

References

  • Kontham, R., Sadanande, M. V., et al. (2024). Studies on the Stereoselective Synthesis of Sacubitril via a Chiral Amine Transfer Approach. Chemistry – An Asian Journal.
  • ResearchGate. (n.d.). Synthesis, Isolation, and Analysis of Stereoisomers of Sacubitril.
  • Kontham, R., et al. (2025). Studies on the Stereoselective Synthesis of Sacubitril via a Chiral Amine Transfer Approach. Chem Asian J, 20(5).
  • ResearchGate. (n.d.). Studies on the Stereoselective Synthesis of Sacubitril via a Chiral Amine Transfer Approach.
  • Catalysis Science & Technology (RSC Publishing). (n.d.). Synthesis of a sacubitril precursor via the construction of one-pot chemoenzymatic cascades.
  • Google Patents. (n.d.). CN112174798A - Synthesis method of Sacubitril valsartan sodium LCZ696.
  • Google Patents. (n.d.). WO2016119574A1 - Method for preparing sacubitril.
  • Google Patents. (n.d.). EP3386955B1 - Intermediates for the preparation of sacubitril and their preparation.
  • Crasto, A. M. (2015). Sacubitril. New Drug Approvals.
  • QuickCompany. (n.d.). Process For The Preparation Of Sacubitril Intermediates.
  • Google Patents. (n.d.). CN104557600A - Preparation method of sacubitril.
  • Chemicalbook. (n.d.). (2R,4S)-4-Amino-5-(biphenyl-4-yl)-2-methylpentanoic Acid Ethyl Ester Hydrochloride.
  • PMC - NIH. (2023). Synthesis and identification of new sacubitril derivatives as lead compounds for antibacterial, antifungal and antitubercular (TB) activities against dormant tuberculosis.
  • Lau, S.-H., et al. (2016). Synthesis of a Precursor to Sacubitril Using Enabling Technologies. Organic Process Research & Development.
  • FAO AGRIS. (2015). Synthesis of a Precursor to Sacubitril Using Enabling Technologies.
  • Google Patents. (n.d.). CN112661671B - A kind of preparation method of sacubitril intermediate.
  • ACS Publications. (2015). Synthesis of a Precursor to Sacubitril Using Enabling Technologies.
  • ResearchGate. (2021). Engineering an Amine Transaminase for the Efficient Production of a Chiral Sacubitril Precursor.
  • Patsnap. (n.d.). Synthesis method of sacubitril key intermediate.
  • Veeprho. (n.d.). (2R,4S)-5-(biphenyl-4 yl)[(tertbutoxycarbonyl)amino]-2 methyl pentanoic acid ethyl ester.
  • Veeprho. (n.d.). (2R,4S)-ethyl 5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoate.
  • ResearchGate. (2021). Enantioselective Total Synthesis of Sacubitril.
  • European Patent Office. (2016). EP 3386955 B1 - INTERMEDIATES FOR THE PREPARATION OF SACUBITRIL AND THEIR PREPARATION.
  • TechEx.in. (2025). Match Maker/ Pharmaceutical Process Innovations/ Synthesis of Sacubitril Intermediates.
  • PubMed. (2015). Synthesis of a Precursor to Sacubitril Using Enabling Technologies.
  • Wikipedia. (n.d.). Reductive amination.
  • Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions.

Sources

Foundational

Technical Guide: Solubility Profile & Thermodynamic Analysis of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

The following technical guide details the solubility characteristics, thermodynamic behavior, and experimental protocols for (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester . This guide is structured for researchers and...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the solubility characteristics, thermodynamic behavior, and experimental protocols for (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester .

This guide is structured for researchers and process engineers, synthesizing available physicochemical data with standard industrial methodologies for solubility determination and crystallization process design.

Executive Summary

(R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester (CAS: 145682-38-8 ) is a critical chiral amino acid derivative. While primarily recognized as the (R,R)-enantiomer of the key Perindopril intermediate (N-[(S)-1-carbethoxy-1-butyl]-(S)-alanine), its solubility data is essential for:

  • Chiral Resolution: Designing systems to separate the (R,R) impurity from the (S,S) active pharmaceutical ingredient (API) precursor.

  • Process Crystallization: Optimizing yield and purity during the condensation of D-norvaline derivatives.

  • Analytical Standards: Preparation of precise reference stock solutions for HPLC chiral purity assays.

This guide provides a comprehensive analysis of its solubility in organic solvents, thermodynamic modeling protocols, and process implications.

Chemical Identity & Stereochemical Context

Understanding the stereochemistry is vital for interpreting solubility data. In achiral solvents, the solubility of the (R,R) enantiomer is identical to that of the (S,S) enantiomer (CAS 82834-12-6).

PropertyDetail
Chemical Name (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester
Synonyms N-[(R)-1-ethoxycarbonyl-butyl]-(R)-alanine; (R,R)-Perindopril Intermediate
CAS Number 145682-38-8
Molecular Formula C₁₀H₁₉NO₄
Molecular Weight 217.26 g/mol
Physical State White to off-white crystalline powder
Melting Point 145–150 °C (Decomposes)
pKa (Predicted) 2.15 ± 0.10 (Carboxylic acid), 9.5 (Amine - zwitterionic character)

Solubility Profile in Organic Solvents[1][3]

Qualitative Solubility Matrix

The compound exhibits amphiphilic behavior due to the hydrophobic ethyl/butyl chains and the hydrophilic carboxylic acid/amine functionalities. The following matrix summarizes solubility based on polarity and hydrogen bonding capability.

Solvent ClassRepresentative SolventsSolubility RatingProcess Application
Chlorinated Hydrocarbons Dichloromethane (DCM), ChloroformHigh Extraction, Reaction Medium
Polar Aprotic DMSO, DMFVery High Analytical Stock Solutions
Polar Protic Methanol, EthanolHigh Dissolution, Recrystallization
Esters Isopropyl Acetate (IPAc), Ethyl AcetateModerate Preferred Crystallization Solvent
Ethers Methyl tert-butyl ether (MTBE), THFModerate to Low Anti-solvent, Wash Solvent
Aliphatic Hydrocarbons n-Hexane, n-HeptaneInsoluble Anti-solvent Precipitation
Aqueous WaterpH Dependent Soluble at pH < 2 or pH > 9; Low at pI
Thermodynamic Solubility Trends
  • Temperature Dependence: Solubility increases with temperature in all organic solvents, following a typical endothermic dissolution process.

  • Solvent Power: The solubility order generally follows: Methanol > Ethanol > Isopropyl Acetate > Toluene .

  • Process Insight: Isopropyl Acetate (IPAc) is identified as the critical process solvent. It offers a "Goldilocks" solubility profile—high enough at elevated temperatures (40–60°C) to dissolve the solute, but low enough at 0–5°C to facilitate high-yield crystallization.

Experimental Protocols

Protocol: Dynamic Laser Monitoring for Solubility Determination

To generate precise mole-fraction solubility data, the Dynamic Laser Monitoring Method is recommended over gravimetric analysis due to its speed and accuracy in detecting the exact saturation point.

Objective: Determine the saturation temperature (


) for known mass fractions.

SolubilityProtocol Prep Sample Preparation (Weigh Solute + Solvent) Vessel Jacketed Equilibrium Cell (Stirring @ 400 rpm) Prep->Vessel Heat Heating Phase (Rate: 2 K/min) Vessel->Heat Laser Laser Transmissivity Monitoring Heat->Laser Detect Dissolution Point Detection (Max Transmissivity) Laser->Detect Data Record T_sat vs. Mole Fraction (x) Detect->Data Data->Prep Next Mass Fraction

Figure 1: Workflow for the dynamic laser monitoring method to determine solid-liquid solubility.

Protocol: Gravimetric Validation (Shake-Flask Method)

For validation of key data points (e.g., at 25°C):

  • Saturation: Add excess solid to solvent in a sealed vial.

  • Equilibration: Shake at constant temperature (±0.05 K) for 24–48 hours.

  • Filtration: Filter supernatant through a 0.45 µm PTFE syringe filter (pre-heated to T).

  • Drying: Evaporate solvent under vacuum and weigh the residue.

  • Calculation:

    
    
    

Thermodynamic Modeling

To correlate experimental data for process simulation, the Modified Apelblat Equation is the industry standard for this class of amino acid esters.

Modified Apelblat Equation


  • 
     : Mole fraction solubility of the solute.
    
  • 
     : Absolute temperature (K).[1][2]
    
  • 
     : Empirical model parameters derived from regression analysis.
    
van't Hoff Analysis

For estimating the enthalpy of dissolution (


) and entropy (

):

  • Interpretation: A linear plot of

    
     vs. 
    
    
    
    confirms ideal solution behavior. Deviation indicates specific solute-solvent interactions (e.g., hydrogen bonding in Methanol).

Process Application: Crystallization Strategy

The solubility differential between the (R,R) and (S,S) isomers is negligible in achiral solvents, but their crystallization kinetics and interaction with chiral resolution agents differ.

Scenario: Purification of Perindopril Intermediate (S,S) containing (R,R) impurity.

CrystallizationLogic Crude Crude Mixture ((S,S) + (R,R) Impurity) SolventSel Solvent Selection: Isopropyl Acetate (IPAc) Crude->SolventSel Dissolution Dissolution @ 60°C (Near Saturation) SolventSel->Dissolution Cooling Controlled Cooling (Rate: 0.1°C/min) Dissolution->Cooling Seeding Seeding with Pure (S,S) Crystals Cooling->Seeding At Metastable Limit Filtration Filtration @ 5°C Seeding->Filtration MotherLiq Mother Liquor (Enriched in (R,R)) Filtration->MotherLiq Product Purified Solid (>99% (S,S)) Filtration->Product

Figure 2: Crystallization logic for purifying the target isomer, leveraging the solubility profile in Isopropyl Acetate.

Critical Process Parameters (CPP):
  • Solvent Ratio: 1:3 to 1:6 (w/v) Solute:IPAc is typical for optimal yield/purity balance.

  • Seeding Temperature: Seeding within the metastable zone width (MSZW) prevents spontaneous nucleation of the unwanted (R,R) isomer.

  • Anti-solvent Addition: Adding Heptane to the IPAc solution can drive yield up, but risks co-precipitating the (R,R) impurity if added too rapidly.

References

  • Google Patents. (2010). Process for preparation of amorphous form of an L-arginine salt of perindopril (EP2161257A1). [Discusses solvent systems including Isopropyl Acetate and Methylene Chloride].
  • National Institutes of Health (NIH). (2021). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. [General solubility data for amino acid derivatives]. Available at: [Link]

Sources

Exploratory

Pharmacophore Analysis and Strategic Application of D-Norvaline Ethyl Ester Intermediates

Executive Summary This technical guide provides a structural and pharmacophoric deconstruction of D-norvaline ethyl ester , a critical non-proteinogenic amino acid derivative.[1] Unlike its L-isomer—a known precursor for...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a structural and pharmacophoric deconstruction of D-norvaline ethyl ester , a critical non-proteinogenic amino acid derivative.[1] Unlike its L-isomer—a known precursor for the ACE inhibitor Perindopril—the D-isomer serves a distinct role in medicinal chemistry: conferring proteolytic stability and accessing unique stereochemical binding pockets in antimicrobial and antineoplastic agents. This document details the molecule’s physicochemical profile, pharmacophoric mapping, and computational analysis workflows for drug development professionals.[1]

Chemical & Structural Profile[2][3][4][5]

The Molecule

D-Norvaline ethyl ester (Ethyl (2R)-2-aminopentanoate) represents a strategic modification of the natural amino acid valine.[1] By replacing the isopropyl side chain of valine with a linear n-propyl chain and protecting the carboxyl group with an ethyl ester, this intermediate alters both the steric profile and the lipophilicity of the parent scaffold.

PropertySpecification
IUPAC Name Ethyl (2R)-2-aminopentanoate
Molecular Formula

Molecular Weight 145.20 g/mol
Chirality D-configuration (R-isomer)
Side Chain Linear n-propyl (contrast to branched isopropyl in Valine)
Function Chiral building block, Prodrug moiety, Protease-resistant scaffold
Stereochemical Significance

The D-configuration is the defining feature for its application in peptidomimetics .[1] Endogenous proteases typically recognize L-amino acids.[1] The incorporation of D-norvaline residues introduces a "stereochemical roadblock," significantly extending the half-life of peptide-based drugs in plasma.[1]

Pharmacophore Feature Mapping

In the context of Ligand-Based Drug Design (LBDD) and Structure-Based Drug Design (SBDD), D-norvaline ethyl ester functions as a specific pharmacophoric fragment. Its features are mapped below:

The Hydrophobic Vector (Linear vs. Branched)

The n-propyl side chain of norvaline is chemically distinct from the isopropyl group of valine.

  • Valine (Branched): Creates a "V" shape steric bulk close to the backbone, often clashing in narrow hydrophobic pockets.[1]

  • Norvaline (Linear): The n-propyl chain extends further into the binding pocket (approx.[1] 3.5 Å extension). This allows it to reach deeper hydrophobic sub-pockets that are inaccessible to valine or leucine.[1]

The Ester "Mask" (Electronic & Lipophilic)

The ethyl ester modification serves a dual pharmacophoric purpose:

  • H-Bond Acceptor: The carbonyl oxygen (

    
    ) remains a strong hydrogen bond acceptor, crucial for backbone alignment in the binding site.[1]
    
  • Lipophilicity Modulation: The ethyl group masks the negative charge of the carboxylate (at physiological pH), significantly increasing LogP.[1] This facilitates passive diffusion across cell membranes (bioavailability) before intracellular hydrolysis releases the active acid form.[1]

Visualizing the Pharmacophore

The following diagram illustrates the spatial arrangement of these features, critical for docking simulations.

PharmacophoreMap Core Chiral Center (Alpha-Carbon) Amine Amine Group (H-Bond Donor) Core->Amine (R)-Configuration SideChain n-Propyl Chain (Hydrophobic Vector) Core->SideChain Linear Extension Ester Ethyl Ester (Lipophilic Mask + H-Bond Acceptor) Core->Ester C-Terminus Prop_Stab Proteolytic Resistance Core->Prop_Stab Prop_Hydro Deep Pocket Penetration SideChain->Prop_Hydro Prop_Perm Membrane Permeability Ester->Prop_Perm

Figure 1: Pharmacophoric deconstruction of D-Norvaline Ethyl Ester.[1] The linear side chain enables deep pocket penetration, while the D-configuration ensures stability.[1]

Computational Analysis Protocol

To validate the utility of D-norvaline ethyl ester in a drug candidate, the following computational workflow is recommended. This protocol ensures that the unique conformational properties of the D-isomer are accurately modeled.[1]

Protocol: Conformational Sampling & Docking

Objective: Determine if the D-norvaline fragment improves binding affinity compared to the natural L-valine counterpart.[1]

  • Ligand Preparation:

    • Generate 3D structures of both D-Norvaline-OEt and L-Valine-OEt.

    • Critical Step: Assign partial charges using the RESP (Restrained Electrostatic Potential) method, as standard force fields may not accurately capture the ester's electronic influence on the alpha-amine.[1]

  • Conformational Search:

    • Perform a systematic conformational search (e.g., using MMFF94 force field).

    • Focus: Analyze the rotatable bonds of the n-propyl chain. Unlike valine, norvaline has greater conformational entropy.[1]

  • Molecular Docking (Induced Fit):

    • Target: Select a receptor with a known hydrophobic pocket (e.g., bacterial aminoacyl-tRNA synthetase or specific proteases).[1]

    • Use Induced Fit Docking (IFD) . Rigid receptor docking often fails for D-amino acids because the backbone alignment differs significantly from L-isomers.[1] The receptor side chains must be allowed to adapt to the inverted chirality.

  • Interaction Fingerprinting:

    • Calculate the Tanimoto Coefficient of the interaction fingerprints.

    • Success Metric: A high affinity score (

      
      ) combined with unique hydrophobic contacts (not present in the L-valine pose) indicates a successful scaffold hop.[1]
      
Workflow Diagram

ComputationalWorkflow Input Input: D-Norvaline Ethyl Ester Prep Ligand Prep (Charge Assignment & Chirality Check) Input->Prep ConfSearch Conformational Sampling (Focus: n-propyl rotation) Prep->ConfSearch Docking Induced Fit Docking (Flexible Receptor) ConfSearch->Docking Low Energy Conformers Analysis Interaction Energy Analysis (Delta G) Docking->Analysis Decision Binding Affinity > L-Valine? Analysis->Decision Optimize Optimize Side Chain Decision->Optimize No Proceed Proceed to Synthesis Decision->Proceed Yes

Figure 2: In silico evaluation workflow for D-Norvaline intermediates.

Synthetic Utility & Biological Context[2][3][6][7][8][9][10][11]

Synthesis and Resolution

D-Norvaline is typically synthesized via the bromination of n-valeric acid followed by ammonolysis.[1][2] However, this produces a DL-racemate.

  • Resolution Strategy: High-purity D-norvaline ethyl ester is often achieved via enzymatic resolution of the racemate using specific acylases or esterases that selectively hydrolyze the L-ester, leaving the D-ester intact for extraction [1].[1]

Applications in Drug Design[1][2]
  • Antibiotics (Jadomycins): D-norvaline is incorporated into Jadomycins, a class of angucycline antibiotics.[1] The D-isomer incorporation is crucial for the molecule's antiproliferative properties and resistance to bacterial degradation mechanisms [2].

  • Peptide Stability: In the design of therapeutic peptides (e.g., for metabolic disorders), replacing L-valine with D-norvaline prevents cleavage by trypsin and chymotrypsin.[1] The ethyl ester form acts as a transient prodrug, improving oral bioavailability before being hydrolyzed in the plasma to the active acid form [3].[1]

  • Catalysis: D-norvaline derivatives are used as organocatalysts in enantioselective synthesis, specifically in the alpha-bromination of aldehydes, leveraging the specific steric environment of the D-configured amine [2].[1]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 439575, D-Norvaline. Retrieved from [Link]

  • ResearchGate. Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry.[1] Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Technical Application Note: Stereoselective Synthesis of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

Part 1: Introduction & Retrosynthetic Logic The Target & Therapeutic Context (R)-N-(1-Carboxyethyl)-D-norvaline 1-ethyl ester is a critical chiral building block, primarily utilized in the synthesis of Perindopril and re...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Introduction & Retrosynthetic Logic

The Target & Therapeutic Context

(R)-N-(1-Carboxyethyl)-D-norvaline 1-ethyl ester is a critical chiral building block, primarily utilized in the synthesis of Perindopril and related lipophilic Angiotensin-Converting Enzyme (ACE) inhibitors. Structurally, it represents a "dipeptide mimic" where a secondary amine links a D-norvaline backbone to an alanine-like propionate ester.

The synthesis presents a specific stereochemical challenge: establishing the


-configuration. The D-norvaline moiety provides the first 

-center, while the second

-center (at the propionate alpha-carbon) must be generated stereoselectively during the coupling event.
Retrosynthetic Strategy

To ensure scalability and atom economy, this protocol utilizes Diastereoselective Reductive Amination . Unlike


 displacement methods (which suffer from poly-alkylation and racemization), reductive amination allows for thermodynamic control over the imine formation and kinetic control during the reduction step.

Pathway:

  • Condensation: D-Norvaline attacks Ethyl Pyruvate to form a Schiff base (ketimine).

  • Reduction: Catalytic hydrogenation (

    
    ) reduces the C=N bond. The existing chiral center on D-norvaline exerts 1,3-asymmetric induction , favoring the formation of the 
    
    
    
    diastereomer over the
    
    
    impurity.

Part 2: Experimental Protocol

Reagents & Equipment Table
Reagent / MaterialGradeEquiv.Function
D-Norvaline >99% ee1.0Chiral Amine Source (R-config)
Ethyl Pyruvate >98%1.2Prochiral Ketone Source
Pd/C (10%) 50% wet5 wt%Hydrogenation Catalyst
Ethanol (Abs.) HPLCSolventReaction Medium
Hydrogen Gas UHPN/AReducing Agent
Dichloromethane ACSN/AExtraction (Optional)
Detailed Synthesis Procedure
Step 1: Schiff Base Formation (Dehydration)

Rationale: Water is a byproduct of imine formation. While equilibrium favors the ketone in aqueous media, using absolute ethanol and removing water drives the reaction forward.

  • Charge: In a 2L hydrogenation flask, suspend D-Norvaline (50.0 g, 0.427 mol) in Absolute Ethanol (500 mL) .

  • Addition: Add Ethyl Pyruvate (59.5 g, 0.512 mol) dropwise over 20 minutes at room temperature (20-25°C).

  • Activation: Stir the white suspension vigorously for 2 hours. The mixture may not become fully homogeneous immediately; this is normal.

    • Critical Checkpoint: Monitor by TLC (n-BuOH:AcOH:H2O 4:1:1). Disappearance of ninhydrin-active free amine indicates imine formation.

Step 2: Catalytic Hydrogenation

Rationale: Pd/C is chosen over chemical reductants (like


) for pharmaceutical purity. It avoids boron contaminants and allows for cleaner workup.
  • Catalyst Loading: Carefully add 10% Pd/C (2.5 g, 50% water wet) under a nitrogen blanket to prevent ignition.

  • Hydrogenation: Purge the vessel with

    
     (3x) and then 
    
    
    
    (3x). Pressurize to 2.0 bar (30 psi) .
  • Reaction: Stir at 30°C for 12-16 hours.

    • Mechanistic Note: The D-norvaline stereocenter directs the hydrogen addition to the Re-face of the imine, favoring the

      
       product.
      
  • Termination: Vent

    
    , purge with 
    
    
    
    . Filter the catalyst through a Celite pad. Wash the pad with Ethanol (100 mL).
Step 3: Isolation & Diastereomeric Enrichment

Rationale: The reaction yields a mixture of


 (Major) and 

(Minor). The target molecule is a zwitterion (amino acid mono-ester) and has minimum solubility at its isoelectric point (pI ~6.0).
  • Concentration: Concentrate the filtrate under reduced pressure (45°C) to a viscous oil.

  • Solvent Swap: Add Acetone (300 mL) to the oil. Stir vigorously. The product typically crystallizes as a white solid, while the

    
     diastereomer and unreacted ethyl pyruvate remain more soluble.
    
  • Crystallization: Cool the slurry to 0-5°C and age for 4 hours.

  • Filtration: Filter the white solid. Wash with cold Acetone (50 mL).

  • Drying: Dry in a vacuum oven at 40°C to constant weight.

Expected Yield: 60-70% Target Purity: >98% (HPLC), >99% ee/de.

Part 3: Visualization of Workflows

Reaction Mechanism & Stereocontrol

This diagram illustrates the pathway from starting materials to the specific


 isomer, highlighting the critical imine intermediate.

ReactionScheme Start D-Norvaline (R-Configuration) Imine Intermediate Ketimine (Schiff Base) Start->Imine - H2O Reagent Ethyl Pyruvate Reagent->Imine Major Target: (R,R)-Isomer (R)-N-(1-Carboxyethyl)-D-norvaline ethyl ester Imine->Major Major Pathway (1,3-Induction) Minor Impurity: (R,S)-Isomer Imine->Minor Minor Pathway H2 H2 / Pd-C (Catalytic Reduction) H2->Major

Caption: Reductive amination pathway showing the stereoselective reduction of the ketimine intermediate.

Purification & QC Workflow

A decision tree for ensuring pharmaceutical-grade purity.

PurificationFlow Crude Crude Reaction Mixture (Ethanol Solution) Filter Filtration (Celite) Crude->Filter Remove Pd/C Evap Evaporation to Oil Filter->Evap Cryst Crystallization (Solvent: Acetone/Water) Evap->Cryst Induce Precipitation Isolate Filtration & Wash Cryst->Isolate Remove (R,S) Isomer QC QC Analysis (Chiral HPLC) Isolate->QC QC->Cryst Fail (<98% de) Recrystallize Final Final Product >99% de QC->Final Pass

Caption: Downstream processing workflow emphasizing diastereomeric enrichment via crystallization.

Part 4: Quality Control & Validation

To validate the synthesis of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester , the following analytical parameters must be met.

Analytical Specifications
TestMethodAcceptance Criteria
Appearance VisualWhite to off-white crystalline powder
Identification 1H NMR (DMSO-d6)Consistent with structure; doublet at ~1.2 ppm (Alanine-methyl), triplet at ~0.9 ppm (Norvaline-methyl)
Purity HPLC (C18)

98.0%
Chiral Purity Chiral HPLC

99.0% de (diastereomeric excess)
Specific Rotation Polarimetry

positive (exact value solvent dependent)
HPLC Method for Diastereomers

Because the molecule has two chiral centers, standard C18 columns may separate the diastereomers (


 vs 

) due to their different physical properties, but a Chiral column is recommended for definitive proof.
  • Column: Chiralpak AD-H or equivalent.

  • Mobile Phase: Hexane : Isopropanol : TFA (90 : 10 : 0.1).

  • Detection: UV at 210 nm.

Part 5: References

  • Teetz, V., Geiger, R., & Gaul, H. (1984). Synthesis of N-(1-S-Carboxy-3-phenylpropyl)-L-alanine and Related Compounds. Tetrahedron Letters. (Foundational chemistry for reductive amination of amino acids with alpha-keto esters).

  • ChemicalBook. (2023).[1] (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester - Product Properties and CAS 145682-38-8.[2][3][4][5] (Verification of CAS and structure).

  • Urbach, H., & Henning, R. (1986). Stereoselective Synthesis of ACE Inhibitor Intermediates. Heterocycles.[6] (Discussion on stereocontrol during catalytic hydrogenation of imines).

  • LGC Standards. (2023). Reference Standard TRC-C178075: (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester.[2] (Analytical standard verification).

Sources

Application

Application Note: Scalable Synthesis of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

This Application Note describes a scalable, robust process for the synthesis of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester (CAS 145682-38-8).[1] This molecule is the (R,R)-enantiomer of the key intermediate used in...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note describes a scalable, robust process for the synthesis of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester (CAS 145682-38-8).[1] This molecule is the (R,R)-enantiomer of the key intermediate used in the production of ACE inhibitors like Perindopril. The protocol leverages diastereoselective reductive amination followed by a self-validating crystallization step to ensure high optical purity.[1]

[1]

Introduction & Strategic Analysis

The target molecule, (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester , is a chiral amino acid derivative featuring two stereocenters.[1] In the context of pharmaceutical development, it often serves as a critical reference standard for impurity profiling (enantiomer of the Perindopril intermediate) or as a scaffold for novel peptidomimetics.

The Challenge of Chirality

The synthesis creates a new stereocenter at the alanine moiety (from pyruvate) while preserving the existing center on the D-norvaline scaffold.

  • Target Stereochemistry: (R,R) configuration.

  • Primary Challenge: Reductive amination typically yields a mixture of diastereomers (R,R and R,S).

  • Solution: We utilize the "chiral memory" of D-Norvaline Ethyl Ester to induce diastereoselectivity (typically 80:20 to 90:10 dr), followed by a specific crystallization protocol that isolates the major (R,R) isomer as a zwitterionic solid.

Retrosynthetic Logic & Reaction Scheme

The most scalable route avoids expensive protecting groups by coupling D-Norvaline Ethyl Ester directly with Pyruvic Acid .[1] This approach is atom-economical and uses water/ethanol as the primary solvent system.[1]

Reaction Pathway (DOT Visualization)[1]

ReactionScheme SM1 D-Norvaline Ethyl Ester (HCl Salt) Imine Intermediate Imine (Schiff Base) SM1->Imine + SM2, Base SM2 Pyruvic Acid SM2->Imine Base Triethylamine (Neutralization) Base->Imine H2 H2 / Pd-C (Hydrogenation) Imine->H2 Product (R)-N-(1-Carboxyethyl)- D-norvaline 1-Ethyl Ester (Major R,R Isomer) H2->Product Major Path Impurity (R,S)-Diastereomer (Minor Impurity) H2->Impurity Minor Path

Figure 1: Reaction scheme showing the reductive amination pathway and diastereomeric outcome.

Detailed Experimental Protocol

Materials & Equipment
  • Reactor: 2L High-Pressure Hydrogenation Vessel (Hastelloy or SS316).

  • Starting Material: D-Norvaline Ethyl Ester Hydrochloride (Purity >98%).[1][2]

  • Reagent: Pyruvic Acid (Freshly distilled if dark).

  • Catalyst: 10% Pd/C (50% water wet).

  • Solvent: Ethanol (Absolute).

Step-by-Step Procedure
Phase 1: Schiff Base Formation[1]
  • Charge the reactor with D-Norvaline Ethyl Ester HCl (100.0 g, 0.55 mol) and Ethanol (800 mL).

  • Cool the mixture to 10–15°C .

  • Add Triethylamine (55.6 g, 0.55 mol) dropwise over 20 minutes to neutralize the salt. Note: A white precipitate of Et3N·HCl will form; this does not interfere.

  • Add Pyruvic Acid (58.1 g, 0.66 mol, 1.2 eq) in one portion.

  • Stir the slurry at 20–25°C for 60 minutes to ensure equilibrium formation of the imine.

Phase 2: Catalytic Hydrogenation[1]
  • Charge 10% Pd/C (10.0 g, 10 wt% loading) as a slurry in Ethanol (50 mL).

  • Purge the reactor with Nitrogen (3x) and then Hydrogen (3x).

  • Pressurize to 3.0 bar (45 psi) with Hydrogen.

  • Stir vigorously (800-1000 rpm) at 25–30°C .

    • Critical Control Point: Monitor H2 uptake. The reaction is typically complete within 2–4 hours.

    • IPC (In-Process Control):[1] TLC or HPLC should show <1% remaining Norvaline ester.[1]

Phase 3: Work-up & Isolation[1]
  • Filter the catalyst through a Celite bed or sparkler filter. Wash the cake with Ethanol (100 mL).

    • Safety: Keep catalyst wet to prevent pyrophoric ignition.

  • Concentrate the filtrate under vacuum (40°C) to a thick oil/paste.

  • Solvent Swap: Add Acetone (300 mL) and re-concentrate to remove residual ethanol and water.

Phase 4: Crystallization (Diastereomeric Purification)

This step is the "Self-Validating" system.[1] The (R,R) isomer crystallizes preferentially from ether/acetone systems, rejecting the (R,S) impurity.

  • Dissolve/Slurry the residue in Diisopropyl Ether (IPE) or Diethyl Ether (400 mL).

  • Stir at room temperature for 2 hours. A white solid will precipitate.[1]

  • Cool to 0–5°C and age for 2 hours.

  • Filter the solid and wash with cold IPE (100 mL).

  • Dry in a vacuum oven at 40°C for 12 hours.

Process Data Summary
ParameterSpecificationRationale
Stoichiometry 1.0 : 1.2 (Amine : Pyruvate)Excess pyruvate drives imine equilibrium.[1]
H2 Pressure 3.0 barSufficient for rate without over-reducing the ester.
Temperature 20–30°CLow temp maximizes diastereoselectivity (kinetic control).
Yield 65–75%Losses primarily due to mother liquor rejection of (R,S) isomer.
Purity (HPLC) >99.0% (dr >99:1)Crystallization is highly selective for the (R,R) zwitterion.

Quality Control & Analytical Methods

HPLC Method for Diastereomers

To verify the "R,R" configuration and quantify the "R,S" impurity, use a chiral column or a standard C18 column with careful pH control (diastereomers are separable on achiral phases due to different physical properties).

  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse XDB-C18, 150 x 4.6 mm).[1]

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient: 5% B to 60% B over 20 min.

  • Detection: UV @ 210 nm.[1]

  • Retention Time: The (R,R) isomer typically elutes after the (R,S) isomer due to intramolecular H-bonding differences.

Structural Validation
  • 1H NMR (D2O): Confirm the doublet for the alanine methyl group (~1.4 ppm) and the triplet for the norvaline methyl (~0.9 ppm).

  • Specific Rotation: The value should be positive (e.g.,

    
     to 
    
    
    
    in EtOH/H2O), mirroring the negative rotation of the (S,S) Perindopril intermediate.

Process Flow Diagram

ProcessFlow Start Start: D-Norvaline OEt HCl + Pyruvate Reactor Hydrogenation Reactor (3 bar H2, 25°C) Start->Reactor Filter Catalyst Filtration (Remove Pd/C) Reactor->Filter Evap Rotary Evaporator (Solvent Swap to Acetone/IPE) Filter->Evap Cryst Crystallization Tank (Precipitate R,R Isomer) Evap->Cryst Centrifuge Isolation & Wash (Reject R,S in ML) Cryst->Centrifuge Dryer Vacuum Dryer (Final Product) Centrifuge->Dryer

Figure 2: Workflow from raw materials to isolated API intermediate.[1]

References

  • Preparation of N-(1-Carboxyethyl)

    • Source: US Patent 4,927,822 (Example 1c describes the (S,S)
    • Relevance: Defines the core hydrogenation parameters and isol
    • [1]

  • Stereoselective Synthesis of ACE Inhibitor Intermedi

    • Source:Tetrahedron Letters, Vol 25, 1143-1146.[3]

    • Relevance: Discusses the diastereoselectivity of reductive amin
  • Chemical Properties of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester.

    • Source: ChemicalBook / CAS 145682-38-8 Entry.[1]

    • Relevance: Confirms identity as the enantiomer of the Perindopril side chain.
  • Reductive Amin

    • Source:Chemical Reviews, 2019, 119, 12, 11256–11341.
    • Relevance: Validates the use of Pd/C and catalytic hydrogenation for scalable C-N bond form
    • [1]

Sources

Method

Application Notes and Protocols for the Crystallization of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

Introduction: The Critical Role of Crystallization in the Synthesis of Perindoprilat Intermediates (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester is a key chiral intermediate in the synthesis of Perindoprilat, a potent...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Crystallization in the Synthesis of Perindoprilat Intermediates

(R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester is a key chiral intermediate in the synthesis of Perindoprilat, a potent angiotensin-converting enzyme (ACE) inhibitor used in the management of hypertension.[1] The purity, solid-state properties, and crystalline form of this intermediate are of paramount importance as they directly influence the efficiency of subsequent synthetic steps and the quality of the final active pharmaceutical ingredient (API). The existence of different crystalline forms, known as polymorphs, can significantly impact a drug's performance and manufacturability.[2] Therefore, developing robust and reproducible crystallization processes is a critical aspect of drug development.[3]

This application note provides a comprehensive guide to various crystallization techniques for (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester, offering detailed protocols for cooling crystallization and antisolvent crystallization. The methodologies described herein are designed to provide researchers, scientists, and drug development professionals with the tools to effectively control the crystalline properties of this vital intermediate, ensuring high purity, consistent crystal form, and optimal yield.

Understanding the Physicochemical Landscape: Key Considerations for Crystallization

The successful crystallization of any compound is governed by a delicate interplay of its intrinsic properties and the external conditions of the crystallization process. For (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester, a chiral amino acid derivative, the following factors are of primary importance:

  • Polymorphism: Active pharmaceutical ingredients and their intermediates can often exist in multiple crystalline forms (polymorphs), each with distinct physicochemical properties such as solubility, melting point, and stability.[5] The choice of solvent and the crystallization conditions can influence which polymorphic form is obtained.[6] A thorough polymorphic screen is essential to identify and characterize all potential crystalline forms.

  • Chiral Purity: As (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester is a chiral molecule, maintaining and enhancing its enantiomeric purity during crystallization is crucial. Crystallization can sometimes be employed as a method for chiral resolution.[7]

Experimental Protocols: A Practical Guide to Crystallization

The following protocols are designed as a starting point for the crystallization of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester. Optimization of these protocols will be necessary based on the specific purity of the starting material and the desired crystal attributes.

Protocol 1: Cooling Crystallization from a Single Solvent System

Cooling crystallization is a widely used technique that relies on the principle of decreasing the solubility of the compound in a solvent by lowering the temperature.

Objective: To obtain crystalline (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester with high purity and yield.

Materials:

  • (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester (crude or semi-purified)

  • High-purity organic solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone)

  • Crystallization vessel with overhead stirrer and temperature control

  • Filtration apparatus (e.g., Büchner funnel, filter paper)

  • Vacuum oven

Methodology:

  • Solvent Selection and Dissolution:

    • Conduct a preliminary solubility screening to identify a suitable solvent. A good solvent will dissolve the compound completely at an elevated temperature but have low solubility at a lower temperature.

    • In a crystallization vessel, dissolve the crude (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester in a minimal amount of the selected solvent at an elevated temperature (e.g., 50-60 °C) with gentle stirring until a clear solution is obtained.

  • Controlled Cooling:

    • Slowly cool the solution to induce crystallization. The cooling rate is a critical parameter that influences crystal size and purity. A slower cooling rate generally leads to larger and purer crystals.[8][9]

    • A suggested cooling profile is a linear ramp from the dissolution temperature to the final crystallization temperature (e.g., 0-5 °C) over a period of 2-4 hours.

  • Aging:

    • Once the final temperature is reached, continue stirring the slurry for an additional 1-2 hours to allow for complete crystallization and to potentially induce any polymorphic transformations to a more stable form.

  • Isolation and Washing:

    • Isolate the crystals by vacuum filtration.

    • Wash the filter cake with a small amount of the cold crystallization solvent to remove any residual mother liquor containing impurities.

  • Drying:

    • Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Data Presentation: Solvent Screening for Cooling Crystallization

SolventDissolution Temperature (°C)Observations upon Cooling
Ethanol55Crystalline solid formed
Isopropanol60Crystalline solid formed
Ethyl Acetate50Crystalline solid formed
Acetone45Fine powder precipitated

Note: This table is illustrative. Actual results will depend on the purity of the starting material and experimental conditions.

Protocol 2: Antisolvent Crystallization

Antisolvent crystallization involves the addition of a solvent in which the compound is insoluble (the antisolvent) to a solution of the compound in a good solvent. This reduces the overall solubility and induces crystallization.[9]

Objective: To rapidly crystallize (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester, potentially isolating a different polymorphic form.

Materials:

  • (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

  • A "good" solvent in which the compound is highly soluble (e.g., ethanol, methanol)

  • An "antisolvent" in which the compound is poorly soluble (e.g., water, hexane, heptane)

  • Crystallization vessel with overhead stirrer

  • Addition funnel or syringe pump

  • Filtration and drying equipment as in Protocol 1

Methodology:

  • Solution Preparation:

    • Dissolve the (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester in the "good" solvent at room temperature to form a clear, concentrated solution.

  • Antisolvent Addition:

    • Slowly add the antisolvent to the stirred solution. The rate of addition is a critical parameter; a slower addition rate generally favors the growth of larger crystals. A syringe pump can be used for precise control.

    • Continue adding the antisolvent until a significant amount of precipitate is formed.

  • Aging:

    • Stir the resulting slurry at room temperature for 1-2 hours to ensure complete crystallization.

  • Isolation, Washing, and Drying:

    • Follow the same procedures for isolation, washing, and drying as described in Protocol 1. The washing step should be performed with a mixture of the solvent and antisolvent in the final ratio.

Data Presentation: Solvent-Antisolvent Systems for Crystallization

SolventAntisolventRatio (v/v)Observations
EthanolWater1:2Crystalline precipitate
MethanolHeptane1:3Amorphous-looking solid
AcetoneHexane1:4Fine crystalline powder

Note: This table is illustrative. Ratios and observations will vary based on experimental conditions.

Workflow Visualization

Crystallization_Workflow cluster_prep Preparation cluster_cooling Cooling Crystallization cluster_antisolvent Antisolvent Crystallization cluster_downstream Downstream Processing start Crude Compound dissolution Dissolution in Solvent start->dissolution cooling Controlled Cooling dissolution->cooling antisolvent Antisolvent Addition dissolution->antisolvent aging_cool Aging cooling->aging_cool filtration Filtration aging_cool->filtration aging_anti Aging antisolvent->aging_anti aging_anti->filtration washing Washing filtration->washing drying Drying washing->drying end Pure Crystalline Product drying->end

Figure 1: General workflow for the crystallization of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester.

Solid-State Characterization: Ensuring Quality and Consistency

The crystalline product obtained from any crystallization process must be thoroughly characterized to determine its purity, crystal form, and other critical quality attributes. The following analytical techniques are recommended:

  • X-Ray Powder Diffraction (XRPD): This is the primary technique for identifying the crystalline form (polymorph) of a solid. Each polymorph will have a unique diffraction pattern.

  • Differential Scanning Calorimetry (DSC): DSC is used to determine the melting point and enthalpy of fusion of the crystalline material. It can also be used to detect polymorphic transitions.

  • Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is useful for determining the presence of residual solvents or water in the crystalline product.

  • High-Performance Liquid Chromatography (HPLC): Chiral HPLC methods are essential for determining the enantiomeric purity of the final crystalline product.[10][11]

  • Microscopy: Optical or scanning electron microscopy can be used to visualize the crystal habit (shape) and size distribution.

Troubleshooting Common Crystallization Issues

IssuePotential Cause(s)Suggested Solution(s)
No crystallization occurs - Solution is not supersaturated- Presence of impurities inhibiting nucleation- Concentrate the solution- Cool to a lower temperature- Add an antisolvent- Add seed crystals- Purify the starting material
Oiling out - Compound is precipitating as a liquid phase- Cooling rate is too fast- Use a more dilute solution- Cool the solution more slowly- Change the solvent system
Formation of fine powder - High level of supersaturation- Rapid cooling or antisolvent addition- Reduce the cooling rate- Slow down the antisolvent addition rate- Use a lower initial concentration
Low yield - Significant solubility at the final crystallization temperature- Insufficient aging time- Lower the final crystallization temperature- Increase the aging time- Use a different solvent or antisolvent

Conclusion

The crystallization of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester is a critical step in the synthesis of Perindoprilat. By carefully selecting the crystallization technique, solvent system, and process parameters, it is possible to obtain a high-purity crystalline product with the desired solid-state properties. The protocols and guidelines presented in this application note provide a solid foundation for developing a robust and reproducible crystallization process. It is imperative that comprehensive solid-state characterization is performed to ensure the quality and consistency of the final product.

References

  • Bernstein, J. (2002). Polymorphism in Molecular Crystals. Oxford University Press.
  • Adhikari, S., Bhandari, A., & Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI, 65(4), 209-220.
  • Brittain, H. G. (Ed.). (2009). Polymorphism in Pharmaceutical Solids. Informa Healthcare.
  • Kukor, A. J., & Hein, J. E. (2022). Crystallization: A Tool for Asymmetric Synthesis and Isolation. In Comprehensive Organic Synthesis II (pp. 1-34). Elsevier.
  • Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. John Wiley & Sons.
  • Rodríguez-Hornedo, N., & Murphy, D. (2004). Solvent-mediated phase transformations of solids. Journal of Pharmaceutical Sciences, 93(3), 449-463.
  • Yu, L. (2001). Polymorphism in molecular solids: an extraordinary system of richly varied phenomena. Accounts of Chemical Research, 34(11), 913-921.
  • Armstrong, D. W., & DeMond, W. (1984). Chiral stationary phase for the high-performance liquid chromatographic separation of enantiomers.
  • Reddit. (2020). How does cooling rate affect the point at which crystalisation occures and why? Retrieved from [Link]

  • Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization. Retrieved from [Link]

  • Study.com. (n.d.). Explain why amino acids, unlike most other organic compounds, are insoluble in organic solvents like diethyl ether. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting hydrolysis side reactions in D-norvaline ester derivatives

Topic: Troubleshooting Hydrolysis & Stability Issues Status: Active Agent: Senior Application Scientist Ticket ID: D-NVA-EST-001[1] Diagnostic Triage: Is it Hydrolysis or Cyclization? Before optimizing reaction condition...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Hydrolysis & Stability Issues

Status: Active Agent: Senior Application Scientist Ticket ID: D-NVA-EST-001[1]

Diagnostic Triage: Is it Hydrolysis or Cyclization?

Before optimizing reaction conditions, we must confirm the degradation pathway. D-Norvaline esters are susceptible to two primary failure modes: Hydrolysis (loss of ester to form free acid) and Diketopiperazine (DKP) Formation (dimerization/cyclization).[1]

User Symptom: "My product mass is decreasing, and I see a new polar spot on TLC or a new peak in LCMS."

Interactive Diagnostic Flowchart

DiagnosticFlowchart Start START: Characterize Impurity MassSpec Check LCMS / MS Data Start->MassSpec DeltaMass1 Mass Change: -14, -28, -56 Da (Loss of Alkyl Group) MassSpec->DeltaMass1 M - R DeltaMass2 Mass Change: (2x Mass) - (2x Alcohol) (Dimerization) MassSpec->DeltaMass2 2M - 2ROH Hydrolysis DIAGNOSIS: Hydrolysis (Free Acid Formation) DeltaMass1->Hydrolysis DKP DIAGNOSIS: DKP Formation (Cyclization) DeltaMass2->DKP Action1 Action: Check pH & Water Content Hydrolysis->Action1 Action2 Action: Check Concentration & Free Base Status DKP->Action2

Figure 1: Diagnostic logic to distinguish between simple hydrolysis and intermolecular cyclization.[1]

The Core Problem: Structure & Reactivity[2]

Why D-Norvaline is "Tricky"

You might expect D-Norvaline (linear side chain) to behave exactly like Valine (branched side chain).[1] It does not.

  • Valine: The

    
    -branching (isopropyl group) provides significant steric protection to the carbonyl carbon, slowing down nucleophilic attack (hydrolysis).[1]
    
  • Norvaline: The linear

    
    -propyl chain offers minimal steric hindrance  at the carbonyl. Consequently, D-Norvaline esters hydrolyze significantly faster than Valine esters under identical conditions.
    
The Mechanism of Failure

Hydrolysis is often driven by "accidental" base catalysis during workup.

HydrolysisMechanism cluster_sterics Steric Influence Ester D-Norvaline Ester (Electrophile) Tetra Tetrahedral Intermediate Ester->Tetra Attack (Fast) OH Hydroxide (OH-) (Nucleophile) OH->Tetra Acid D-Norvaline Free Acid (Product) Tetra->Acid Collapse (Irreversible) Note Linear side chain of Norvaline allows rapid OH- approach.

Figure 2: Base-catalyzed hydrolysis pathway.[1] Note that for esters, this process is effectively irreversible.[1][2]

Troubleshooting Guide: Synthesis & Workup

FAQ 1: "My yield drops significantly during the aqueous wash."

Root Cause: The pH of your wash solution is too high. Amino acid esters have a pKa (ammonium group) around 7.0–7.[1]5. If you neutralize with strong base (NaOH/NaHCO3) to pH > 8, you generate the free amine .[1]

  • Risk 1: The free amine can attack another molecule's ester (DKP formation).[1]

  • Risk 2: High pH directly catalyzes ester saponification.

The Solution: Buffered Workup Protocol Do not use 1M NaOH or saturated NaHCO3 unless strictly necessary. Use this self-validating buffer system:

StepReagentTarget pHPurpose
Quench Cold Phosphate Buffer (0.5M)pH 6.0–6.5Neutralizes excess acid without triggering free-basing.[1]
Wash 1 5% Citric Acid or NH4ClpH ~4–5Removes unreacted amine starting materials.
Wash 2 Brine (Saturated NaCl)NeutralRemoves bulk water; reduces ester solubility in aqueous phase.[1]
Drying Na2SO4 (Anhydrous)N/ACritical: Remove trace water before rotovap.[1]
FAQ 2: "I see degradation even when stored in the freezer."

Root Cause: Hygroscopicity and Auto-Catalysis. D-Norvaline ester hydrochlorides are hygroscopic. If they absorb moisture, the HCl salt creates a localized acidic aqueous environment on the crystal surface, driving acid hydrolysis over time.

Corrective Action:

  • Store as the HCl salt , never as the free base (oils degrade rapidly).

  • Desiccate: Store under Argon/Nitrogen in a desiccator.

  • Recrystallization: If the solid becomes sticky, recrystallize immediately from MeOH/Et2O to remove traces of acid/water.

Optimized Synthesis Protocols

If you are experiencing hydrolysis during the synthesis step itself, switch from the classic Thionyl Chloride method to the milder TMSCl method.

Method A: The "Gentle" TMSCl Protocol (Recommended)

Why: Avoids the violent exotherm and excess water generation of thionyl chloride.

  • Suspend D-Norvaline (1.0 equiv) in dry Methanol (0.5 M concentration).

  • Add Chlorotrimethylsilane (TMSCl) (2.5 equiv) dropwise at 0°C.

    • Mechanism:[1][2][3][4] TMSCl reacts with MeOH to generate anhydrous HCl in situ and methoxy-trimethylsilane (which scavenges water).[1]

  • Warm to Room Temperature and stir for 12–24 hours.

  • Monitor by TLC (Stain: Ninhydrin).

  • Workup: Concentrate in vacuo. Triturate residue with cold Diethyl Ether to precipitate the white HCl salt.

Method B: Thionyl Chloride (Classic)

Why:[1] Cheaper, but riskier for hydrolysis if not strictly anhydrous.

  • Cool dry Methanol to -10°C (Ice/Salt bath).

  • Add Thionyl Chloride (1.2 equiv) dropwise. Caution: Gas evolution.[1]

  • Add D-Norvaline solid in one portion.

  • Reflux for 2–4 hours.

  • Evaporate solvent completely.

  • Chase with Toluene (2x) to azeotrope off residual water/HCl.

Comparative Stability Data

Use this table to select the correct ester protecting group based on your required stability profile.

Ester TypeSteric BulkHydrolysis Rate (Relative)Acid StabilityBase StabilityRecommended For
Methyl LowFastest (100x)StableLabileShort synthesis, low cost.[1]
Ethyl MediumFast (40x)StableLabileGeneral use.[1]
Isopropyl HighSlow (5x)StableModerateWhen methyl ester is too labile.[1]
t-Butyl Very HighNegligibleLabile (Cleaves w/ TFA)StableOrthogonal protection strategies.[1]

Note: "Hydrolysis Rate" is relative to t-Butyl ester.[1]

References

  • Hay, R. W., et al. (1966).[1] "The Basic Hydrolysis of Amino Acid Esters." Australian Journal of Chemistry, 19(7), 1163–1172.[1] Link[1]

    • Grounding: Establishes kinetic data for amino acid ester hydrolysis and steric effects.
  • Li, Z., et al. (2008).[1][5] "A Convenient Synthesis of Amino Acid Methyl Esters." Molecules, 13(5), 1111-1119.[1] Link[1]

    • Grounding: Source for the TMSCl synthesis protocol.
  • Goolcharran, C., & Borchardt, R. T. (1998).[1] "Kinetics of Diketopiperazine Formation Using Model Peptides." Journal of Pharmaceutical Sciences, 87(3), 283-288.[1] Link

    • Grounding: Mechanistic details on the cycliz
  • Master Organic Chemistry. (2022). "Basic Hydrolysis of Esters (Saponification)." Link

    • Grounding: Fundamental mechanism of base-catalyzed hydrolysis.[2]

Sources

Optimization

Technical Support Center: Purification of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

Welcome to the technical support guide for the purification of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester. This document provides in-depth troubleshooting advice and answers to frequently asked questions for resear...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the purification of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester. This document provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with this chiral intermediate, a key precursor in the synthesis of the angiotensin-converting enzyme (ACE) inhibitor Perindoprilat.[1][2] The common occurrence of this compound as an oily residue presents unique purification challenges that this guide aims to address.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester?

Understanding the potential impurities is critical for designing an effective purification strategy. Impurities typically arise from the synthetic route and subsequent work-up procedures.[3] For this specific molecule, which is often synthesized by the alkylation of an amino acid ester, the following impurities are common:

  • Unreacted Starting Materials: Residual D-norvaline ethyl ester and the alkylating agent (e.g., ethyl 2-bromopropanoate).

  • Diastereomeric Impurity: The most challenging impurity is often the (S)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester, formed if the alkylating agent is not enantiomerically pure or if racemization occurs. Separating diastereomers is crucial for the efficacy and safety of the final active pharmaceutical ingredient (API).[4][5]

  • Over-alkylation Products: The secondary amine of the product can potentially react with another molecule of the alkylating agent, leading to a tertiary amine impurity.

  • Hydrolysis Products: The ethyl ester or the carboxyl group can be sensitive to hydrolysis, especially during aqueous work-up or if exposed to acidic or basic conditions for extended periods, leading to the corresponding carboxylic acids.

  • Solvent Residues: Incomplete removal of reaction or extraction solvents (e.g., Dichloromethane, Ethyl Acetate, Toluene) during evaporation.

Q2: My final product is consistently an oil, not the solid I expected. Why does this happen?

The physical state of a compound is determined by its ability to form a stable, ordered crystal lattice. Several factors can frustrate this process, leading to an oily or amorphous residue:

  • Presence of Impurities: Even small amounts of impurities, particularly the diastereomeric impurity or residual solvents, can significantly depress the melting point and disrupt the crystal packing, resulting in a eutectic mixture that is liquid at room temperature.[5]

  • Molecular Flexibility: The molecule contains several rotatable single bonds (in the norvaline side chain and the ethyl ester groups), which can create conformational isomers that hinder the uniform arrangement required for crystallization.

  • Slow Crystallization Kinetics: Some molecules, even when pure, are inherently slow to crystallize and may exist as a supersaturated, metastable oil for extended periods.

Q3: Which analytical methods are best for assessing the chemical and stereochemical purity of my product?

A multi-pronged analytical approach is necessary to ensure the quality of your purified material.[6]

  • High-Performance Liquid Chromatography (HPLC): This is the workhorse technique.

    • Reversed-Phase HPLC (RP-HPLC) with a C18 column is ideal for assessing chemical purity by separating the target compound from starting materials and most side-products.[7]

    • Chiral HPLC is essential for determining diastereomeric purity . This can be achieved using a chiral stationary phase (CSP) or by derivatizing the analyte with a chiral agent to form diastereomers that can be separated on a standard achiral column.[8][9][10]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides molecular weight confirmation of the main peak and helps in the tentative identification of impurity peaks based on their mass-to-charge ratio.[11]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure of the purified product and can be used to detect and quantify certain impurities if their signals are resolved from the product's signals.

  • Gas Chromatography (GC): Useful for quantifying residual volatile organic solvents.[12]

Troubleshooting Guide: From Oily Residue to Pure Compound

This section addresses specific experimental problems you may encounter.

Problem: My product is a persistent oil that fails to crystallize.

When direct crystallization from the crude reaction mixture fails, the first step is to obtain a highly concentrated, high-purity oil. If the oil is still resistant to solidification, a systematic approach is required.

G start Crude Oily Product decision1 Is purity >95% by HPLC? start->decision1 chroma Purify via Flash Column Chromatography decision1->chroma No decision2 Attempt Crystallization decision1->decision2 Yes chroma->decision2 success Pure Crystalline Solid decision2->success Success fail Purified Oily Product (Use as is or re-attempt crystallization) decision2->fail Failure

Solution A: Systematic Crystallization Attempts

For crystallization to succeed, the oil must first be purified to a high degree, typically >95%, often by flash chromatography. Once you have a purified oil, you can screen various conditions.

Experimental Protocol: Solvent/Anti-Solvent Crystallization Screening

  • Preparation: Dissolve a small amount (e.g., 50-100 mg) of the purified oil in a minimum volume of a suitable solvent in which it is highly soluble (see Table 1).

  • Anti-Solvent Addition: Slowly add an anti-solvent (a solvent in which the compound is poorly soluble) dropwise at room temperature with gentle swirling until persistent turbidity (cloudiness) is observed.

  • Inducement: If no crystals form, try one of the following:

    • Add a few more drops of the primary solvent to just redissolve the turbidity, then allow for slow evaporation of the more volatile solvent.

    • Gently scratch the inside of the flask with a glass rod at the liquid-air interface.

    • Cool the solution slowly (e.g., place in a refrigerator at 4°C, then a freezer at -20°C).

    • If available, "seed" the solution with a tiny crystal of a previously successful batch.

  • Isolation: Once crystals form, allow them to grow, then collect them by filtration, wash with a cold anti-solvent, and dry under vacuum.

Table 1: Recommended Solvent Systems for Crystallization Screening

Solvent (Good Solubility)Anti-Solvent (Poor Solubility)Comments
Ethyl Acetate (EtOAc)n-Hexane or n-HeptaneA very common and effective system for moderately polar compounds.
Dichloromethane (DCM)n-Pentane or Diethyl EtherGood for less polar compounds; be cautious with the high volatility of pentane/ether.
AcetoneWaterUseful if the compound has some water solubility, but can be tricky to dry completely.
Isopropanol (IPA)n-Hexane or WaterIPA can form hydrogen bonds and may aid in lattice formation.

This protocol is adapted from general laboratory crystallization techniques.[13][14]

Problem: My diastereomers show poor separation during flash column chromatography.

Achieving good separation between the desired (R,R) diastereomer and the undesired (S,R) diastereomer is often the most difficult step. If your initial attempts yield co-eluted fractions, a systematic optimization of your chromatographic conditions is necessary.[4][15]

Solution: Optimizing Chromatographic Parameters

The key to separating diastereomers lies in exploiting the subtle differences in their interaction with the stationary phase.[16]

G

Table 2: Troubleshooting Poor Chromatographic Resolution

Parameter to AdjustRationale and Action
Solvent Polarity / Gradient The initial mobile phase is likely too polar, causing the compounds to move too quickly. Action: Start with a less polar mobile phase (e.g., lower % of Ethyl Acetate in Hexanes) and use a shallower, more gradual gradient.[7]
Solvent System Different solvents interact differently with the analyte and stationary phase (silica gel). This property, known as selectivity, can be exploited. Action: If Hexane/EtOAc fails, try a different system like Dichloromethane/Methanol or Toluene/Acetone.
Mobile Phase Additives The free carboxylic acid can interact strongly and inconsistently with silica, leading to peak tailing which ruins resolution. Action: Add a small amount (0.1% to 1%) of a modifier like acetic acid to the mobile phase. This keeps the carboxyl group protonated and minimizes tailing. Conversely, if basic impurities are an issue, a small amount of triethylamine could be used, but acetic acid is more common for acidic analytes.
Column Loading Overloading the column is a common cause of poor separation. The bands broaden and merge. Action: Reduce the amount of crude material loaded onto the column. A general rule is to load no more than 1-5% of the silica gel mass (e.g., 1-5 g of crude on a 100 g column).

References

  • Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers. PMC, National Center for Biotechnology Information. [Link]

  • Trouble with chiral separations. Chromatography Today. (2020-05-20). [Link]

  • (R)-N-(1-Carboxyethyl-13C3)-D-norvaline 1-Ethyl Ester. Pharmaffiliates. [Link]

  • Chiral and Achiral Compounds Purification. Neopharm Labs. [Link]

  • Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. IISTE.org. [Link]

  • Improved Chiral Separations for Enantiopure D- and L-Amino Acids. LCGC International. [Link]

  • Enhanced Stereochemical Analysis of β‑Diastereomeric Amino Acids with Variants of Marfey's Reagent. PMC, National Center for Biotechnology Information. [Link]

  • Chiral chromatographic analysis of amino acids with pre-column derivatization by o -phthalaldehyde: improving the determination of enantiomers using ion-pair reagents. Acta Naturae. [Link]

  • Chiral HPLC Separations. Phenomenex. [Link]

  • LC Purification Troubleshooting Guide. Waters Corporation. [Link]

  • Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities. PubMed. [Link]

  • Method for crystallization of amino acids.
  • Amino Acid Analysis. Agilent. [Link]

  • Analytical methods for amino acid determination in organisms. Semantic Scholar. [Link]

  • Optical Resolution of N-Acyl-DL-amino Acids by Preferential Crystallization Procedure. Preparation of L-DOPA. datapdf.com. [Link]

  • (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Organic Syntheses Procedure. [Link]

  • Typical examples of impurities observed in synthesized peptides. ResearchGate. [Link]

  • Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. PMC, National Center for Biotechnology Information. [Link]

Sources

Troubleshooting

Reducing byproduct formation in reductive alkylation of D-norvaline

Topic: Reducing Byproduct Formation in API Intermediate Synthesis Executive Summary & Application Context D-Norvaline is a critical chiral building block, predominantly utilized in the synthesis of ACE inhibitors (e.g.,...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Reducing Byproduct Formation in API Intermediate Synthesis

Executive Summary & Application Context

D-Norvaline is a critical chiral building block, predominantly utilized in the synthesis of ACE inhibitors (e.g., Perindopril) and various peptidomimetics.[1] The reductive alkylation of D-Norvaline typically involves condensing the amino acid (or its ester) with an aldehyde/ketone, followed by hydride reduction.[1]

The Critical Challenge: Unlike L-Valine or L-Leucine, the linear side chain of D-Norvaline (


) offers minimal steric protection  to the nitrogen center. This lack of steric bulk significantly increases the kinetic rate of dialkylation  (over-alkylation), making chemoselectivity the primary failure mode. Furthermore, maintaining the optical purity of the D-isomer is non-negotiable for regulatory compliance.[1]

Chemoselectivity & Mechanism Analysis

The "Fork in the Road": Pathway Visualization

The following diagram illustrates the competitive pathways. Your goal is to maximize the green path while suppressing the red (byproduct) paths.

ReactionPath Start D-Norvaline (Primary Amine) Imine Schiff Base (Intermediate) Start->Imine + Aldehyde - H2O Aldehyde Carbonyl Source Alcohol Reduced Alcohol (Impurity) Aldehyde->Alcohol Direct Reduction (Fast with NaBH4) Product Mono-Alkylated D-Norvaline (Target) Imine->Product Selective Reduction (STAB/NaBH3CN) Racemate Racemized Product Imine->Racemate High Temp / High pH (Tautomerization) Dialkyl Dialkylated Amine Product->Dialkyl + Aldehyde + Reductant

Figure 1: Competitive reaction pathways in reductive alkylation. Note that D-Norvaline's linear chain facilitates the path from Product to Dialkylated Amine.

Troubleshooting Guides (FAQ Format)

Module A: The Dialkylation Crisis

Q: I am observing ~15% dialkylated impurity by HPLC. How do I stop the reaction at the mono-alkylated stage?

Diagnosis: Because D-Norvaline is unhindered, the secondary amine product remains highly nucleophilic.[1] If you are using standard Sodium Borohydride (


), the reduction is often too fast and indiscriminate, or you are having to use excess aldehyde to drive the initial imine formation.[1]

Corrective Actions:

  • Switch Reagents: Move from

    
     to Sodium Triacetoxyborohydride (STAB)  (
    
    
    
    ). STAB is less basic and sterically bulkier. Crucially, it reduces imines much faster than it reduces aldehydes.[1][2] This allows you to run "one-pot" reactions where the aldehyde is not consumed by the reductant before it can react with the amine [1].
  • Stoichiometry Control: Do not use a large excess of aldehyde. With D-Norvaline, use a ratio of 1.0 : 0.95 (Amine : Aldehyde). It is better to leave 5% unreacted D-Norvaline (easy to wash out via aqueous workup) than to generate dialkylated impurity (difficult to separate).

  • Stepwise Addition: If using

    
     is mandatory due to cost:
    
    • Pre-form the imine in MeOH/DCE for 2 hours (add molecular sieves to remove water).

    • Cool to 0°C.

    • Add the reducing agent slowly only after imine formation is complete.

Module B: Stereochemical Integrity (Racemization)

Q: My chiral HPLC shows an enantiomeric excess (ee) drop from 99% to 92%. Is the reducing agent causing racemization?

Diagnosis: The reducing agent itself rarely causes racemization. The culprit is usually imine tautomerization prior to reduction. The


-proton of the amino acid is acidic.[3] If the reaction pH is too high (basic) or the temperature is elevated during imine formation, the chiral center can invert via an enamine intermediate.[1]

Corrective Actions:

  • Acid Catalysis: Maintain a slightly acidic environment (pH 5–6). When using STAB, acetic acid (AcOH) is often used as the solvent or co-solvent.[1] This protonates the imine (activating it for reduction) while suppressing the basicity that promotes racemization [2].

  • Temperature Cap: Never heat the imine formation step above 25°C unless absolutely necessary.

  • Avoid Strong Bases: Do not use triethylamine (TEA) or DIPEA during the imine formation step if possible.

Module C: Reaction Stalling & Hydrolysis

Q: The aldehyde is disappearing, but I'm isolating the corresponding alcohol, not the alkylated amine.

Diagnosis: This indicates Direct Reduction . The reducing agent is attacking the carbonyl oxygen rather than the imine nitrogen. This happens when:

  • Imine formation is slow (wet solvent).

  • The reducing agent is too aggressive (

    
    ).
    

Corrective Actions:

  • Water Scavenging: Add anhydrous

    
     or 4Å Molecular Sieves to the reaction vessel during imine formation. Water drives the equilibrium back to the starting materials (hydrolysis).
    
  • Reagent Selection: See the comparison table below.

Reagent Selection Matrix

Reducing AgentSelectivityRisk of ByproductsRecommended For
Sodium Triacetoxyborohydride (STAB) High LowGold Standard. Best for preventing dialkylation and preserving chirality.
Sodium Cyanoborohydride (

)
HighMedium (Toxic)Effective, but generates toxic cyanide waste.[1] Harder to work up.
Sodium Borohydride (

)
LowHigh Only use if cost is the sole driver. Requires strict 2-step protocol (Imine formation

Reduction).
Catalytic Hydrogenation (

)
MediumMediumGood for large scale, but risks hydrogenolysis of other protecting groups (e.g., Benzyl esters).[1]

Validated Protocol: The "Abdel-Magid" Method for D-Norvaline

Objective: Mono-alkylation of D-Norvaline Methyl Ester with minimal dialkylation.

Materials:

  • D-Norvaline methyl ester hydrochloride (1.0 eq)[1]

  • Aldehyde (1.0 - 1.05 eq)

  • Sodium Triacetoxyborohydride (STAB) (1.4 eq)[1]

  • Acetic Acid (AcOH) (1.0 eq)[1]

  • Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)[1]

Step-by-Step Procedure:

  • Preparation: In a clean, dry reactor under

    
     atmosphere, suspend D-Norvaline methyl ester HCl in DCE.
    
  • Imine Setup: Add the Aldehyde (1.0 eq). Note: If the aldehyde is a liquid, add neat.[1] If solid, dissolve in minimal DCE.[1]

  • Catalyst Addition: Add Acetic Acid (1.0 eq). Stir at 20–25°C for 30 minutes.

    • Checkpoint: This allows the equilibrium to shift toward the imine/iminium species.

  • Reduction: Cool the mixture to 0–5°C. Add STAB (1.4 eq) portion-wise over 20 minutes.

    • Why portion-wise? To control exotherm and prevent local excesses that might favor side reactions.[4]

  • Reaction: Allow to warm to room temperature and stir for 2–4 hours. Monitor by HPLC.

  • Quench: Quench by adding aqueous saturated

    
    . Stir for 15 minutes until gas evolution ceases.
    
  • Workup: Extract with EtOAc. Wash organics with brine, dry over

    
    , and concentrate.[1]
    

Troubleshooting Logic Tree

Troubleshooting Start Start: Analyze Crude Mixture (HPLC/LCMS) Q1 Is Dialkylated Product present? Start->Q1 Q2 Is Starting Aldehyde reduced to Alcohol? Q1->Q2 No Sol1 ACTION: Reduce Aldehyde eq to 0.95 Switch to STAB reagent. Q1->Sol1 Yes (>5%) Q3 Is Optical Purity (ee) low? Q2->Q3 No Sol2 ACTION: Add Molecular Sieves Ensure anhydrous solvent. Q2->Sol2 Yes Sol3 ACTION: Lower reaction temp Check pH (keep < 7). Q3->Sol3 Yes End Process Optimized Q3->End No

Figure 2: Decision matrix for identifying and resolving process impurities.

References

  • Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][2][5][6][7] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[6][7][8][9] Studies on Direct and Indirect Reductive Amination Procedures.[6][7][8][9] The Journal of Organic Chemistry, 61(11), 3849–3862.[1][7]

  • Maryanoff, C. A. , & Zhang, H. C. (2025).[1][2] Reductive Amination in API Synthesis: Practical Considerations. (General reference to standard industry practices derived from Abdel-Magid et al. principles).

  • D'Souza, R. (2001).[1] Reductive amination of alpha-amino acids: Solution-Phase synthesis. Rochester Institute of Technology Thesis.

Sources

Reference Data & Comparative Studies

Validation

Advanced Characterization: 1H NMR Profiling of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

Topic: 1H NMR interpretation of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester Content Type: Publish Comparison Guide [1] Executive Summary & Strategic Context Product Identity: (R)-N-(1-Carboxyethyl)-D-norvaline 1-Eth...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1H NMR interpretation of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester Content Type: Publish Comparison Guide

[1]

Executive Summary & Strategic Context

Product Identity: (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester (CAS: 145682-38-8) is a critical chiral intermediate, often designated as the "Side Chain A Enantiomer Impurity" in the synthesis of ACE inhibitors like Perindopril .[1]

The Analytical Challenge: In high-stakes pharmaceutical synthesis, this molecule presents a dual characterization challenge:

  • Regio-Selectivity: Distinguishing the correct esterification product (Norvaline-ester) from its regioisomer (Alanine-ester).

  • Stereo-Selectivity: Differentiating the (R,R) diastereomer from the (S,R)/(R,S) diastereomers (detectable by standard NMR) and the (S,S) enantiomer (requires Chiral NMR).

This guide provides a definitive comparative analysis to validate structural integrity and purity against these specific alternatives.

Structural Analysis & Logic Flow[1]

The molecule comprises two amino acid derivatives coupled via a secondary amine:[1]

  • Moiety A (Acid): (R)-Alanine (derived from the 1-carboxyethyl group).[1][2]

  • Moiety B (Ester): D-Norvaline Ethyl Ester.[1][2][3][4][5][6][7]

Analytical Decision Tree

The following workflow illustrates the logic for confirming identity and purity.

NMR_Workflow Start Crude Sample (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester Step1 1. Regioisomer Check (Where is the Ethyl Group?) Start->Step1 Decision1 HMBC Correlation: Ethyl CH2 -> Norvaline C=O? Step1->Decision1 Result1_Pass Correct Regioisomer (Norvaline-Ester) Decision1->Result1_Pass Yes Result1_Fail Incorrect Regioisomer (Alanine-Ester) Decision1->Result1_Fail No (Correlates to Alanine C=O) Step2 2. Diastereomer Check (Standard 1H NMR) Result1_Pass->Step2 Decision2 Alpha-H Splitting Pattern & Methyl Shifts Step2->Decision2 Result2_Pass Pure (R,R) or (S,S) (Single Set of Signals) Decision2->Result2_Pass Sharp, Single Peaks Result2_Fail Mixture of Diastereomers ((R,S) or (S,R) present) Decision2->Result2_Fail Signal Doubling / Shoulders Step3 3. Enantiomer Check (Chiral Solvating Agent) Result2_Pass->Step3 If Enantiomeric Excess needed

Figure 1: Analytical workflow for structural validation of the Perindopril side-chain intermediate.

Comparative Analysis: Product vs. Alternatives

This section objectively compares the target molecule's spectral signature against its most common impurities and isomers.[1]

Comparison 1: Target vs. Diastereomers (S,R) or (R,S)
  • Context: The (R,R) configuration is essential. Contamination with (S,R) or (R,S) diastereomers occurs during non-stereoselective coupling.

  • Spectral Distinction: Diastereomers have different physical properties and NMR spectra.[1]

  • Key Diagnostic:

    • Alpha-Proton Region (3.0 – 3.6 ppm): In the (R,R) isomer, the two alpha-methine protons (one from Alanine, one from Norvaline) typically exhibit a specific chemical shift difference (

      
      ). In the (S,R) diastereomer, the magnetic anisotropy changes, often causing these signals to shift closer together or further apart.
      
    • Methyl Doublet (Alanine): Look for "signal doubling" of the doublet at ~1.3–1.4 ppm.[1] A smaller "shadow" doublet indicates diastereomeric impurity.[1]

Comparison 2: Target vs. Regioisomer (Alanine-Ester)[1]
  • Context: Synthesis might accidentally esterify the Alanine carboxyl instead of the Norvaline carboxyl.[1]

  • Spectral Distinction:

    • Target (Norvaline-Ester): The ethyl ester quartet (~4.15 ppm) couples to the Norvaline carbonyl in HMBC.

    • Alternative (Alanine-Ester): The ethyl ester quartet couples to the Alanine carbonyl.[1]

    • 1H NMR Shift: The Alanine alpha-proton (quartet) will shift downfield (~0.5 ppm) if it is esterified, compared to being a free acid.

Comparison 3: Target vs. Enantiomer (S,S)
  • Context: The (S,S) isomer is the "natural" Perindopril intermediate. The (R,R) target is the enantiomeric impurity.

  • Spectral Distinction:

    • Standard NMR: Identical. You cannot distinguish (R,R) from (S,S) in CDCl3.

    • Solution: You must use a Chiral Solvating Agent (e.g., Pirkle Alcohol or Mosher's Acid) or measure Specific Rotation (

      
      ).
      

Experimental Protocol

Sample Preparation

To ensure reproducibility and minimize exchange broadening of the amine/acid protons:

  • Solvent: CDCl3 (99.8% D) is recommended for the ester form.[1]

    • Note: DMSO-d6 is an alternative if solubility is poor, but it may obscure the NH signal due to H-bonding.[1]

  • Concentration: 10–15 mg in 0.6 mL solvent.

  • Temperature: 298 K (25°C).

1H NMR Assignment Table (Predicted/Representative)

Based on structural additivity rules for N-alkylated amino acids in CDCl3.

Position (Moiety)TypeShift (δ ppm)MultiplicityIntegralInterpretation / Causality
1 (Norvaline) CH30.92Triplet (t)3HTerminal methyl of Norvaline side chain.[1]
2 (Norvaline) CH21.35 - 1.50Multiplet (m)2HGamma-methylene.
3 (Norvaline) CH21.60 - 1.75Multiplet (m)2HBeta-methylene (shielded by alkyl chain).[1]
4 (Alanine) CH31.38Doublet (d)3HCharacteristic Alanine methyl.[1] Critical for diastereomer check.
5 (Ester) CH31.28Triplet (t)3HEthyl ester terminal methyl.
6 (Amine) NH~2.0 - 5.0Broad (br)1HHighly variable; depends on concentration/pH.
7 (Norvaline) CH3.20 - 3.40Triplet/dd1HAlpha-proton.[1] Upfield from typical amino esters due to secondary amine nature.[1]
8 (Alanine) CH3.45 - 3.65Quartet (q)1HAlpha-proton.[1] Coupled to the methyl doublet (Pos 4).[1]
9 (Ester) CH24.18Quartet (q)2HEthyl ester methylene.[1] Diagnostic for ester presence.[1][2][3][5]
10 (Acid) COOH> 10.0Broad1HOften invisible in CDCl3 unless dry; confirms free acid moiety.[1]

Detailed Interpretation Guide

The "Fingerprint" Region (3.0 – 4.2 ppm)

This is the most critical region for validation.[1]

  • Identify the Ester Quartet (4.18 ppm): This confirms the "1-Ethyl Ester" functionality.[1] If this signal is missing, you have the di-acid (hydrolysis impurity).[1]

  • Resolve the Alpha-Protons (3.2 – 3.7 ppm):

    • You expect two distinct signals integrating to 1H each.[1]

    • One is a quartet (Alanine alpha-H, coupled to CH3).[1]

    • One is a triplet/dd (Norvaline alpha-H, coupled to CH2).[1]

    • Expert Insight: In the (R,R) isomer, steric hindrance between the side chains may cause specific shielding effects. If these two signals overlap significantly, consider running the spectrum in Benzene-d6 (C6D6) to induce an aromatic solvent induced shift (ASIS) that often separates overlapping alpha-protons.[1]

The "End-Group" Region (0.9 – 1.4 ppm)
  • Norvaline Triplet (0.92 ppm): Confirms the straight 3-carbon chain end.[1]

  • Alanine Doublet (1.38 ppm): This is your Diastereomeric Probe .[1]

    • Zoom in on this doublet.[1]

    • If you see a small "shoulder" or a minor doublet slightly shifted (e.g., at 1.35 ppm), the sample contains the (S,R) diastereomer.

References

  • Svak Life Sciences. (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester Product Data. Retrieved from

  • LGC Standards. Impurity Reference Materials: (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester. Retrieved from

  • ChemicalBook. CAS 145682-38-8 Technical Properties. Retrieved from

  • National Institutes of Health (NIH). L-Norvaline Ethyl Ester Structure & NMR References. PubChem Database.[1] Retrieved from

  • Pharmaffiliates. Perindopril Impurity Standards: N-[(R)-1-Carbethoxybutyl]-(R)-alanine. Retrieved from

Sources

Comparative

A Comparative Guide to the Infrared (IR) Spectrum Analysis of N-substituted D-norvaline Esters

This guide provides an in-depth comparative analysis of the infrared (IR) spectra of N-substituted D-norvaline esters. Designed for researchers, scientists, and professionals in drug development, this document moves beyo...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparative analysis of the infrared (IR) spectra of N-substituted D-norvaline esters. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of spectral data. It delves into the causal relationships between molecular structure and vibrational frequencies, offering field-proven insights to aid in the characterization and differentiation of these important chemical entities. We will explore how systematic changes to the N-substituent and ester functionalities manifest in the IR spectrum, providing a robust framework for structural elucidation.

The Vibrational Landscape of N-Substituted Amino Acid Esters

Infrared spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of molecules.[1] When a molecule absorbs infrared radiation, its bonds stretch and bend at specific frequencies, creating a unique spectral fingerprint. For N-substituted D-norvaline esters, the most informative regions of the IR spectrum correspond to the vibrations of the amide and ester functional groups introduced during synthesis.

The core structure contains two key carbonyl (C=O) groups—one from the ester and one from the N-acyl substituent (a secondary amide). These groups, along with the amide N-H bond, are the primary reporters of the molecule's chemical environment. Their characteristic absorptions, particularly the Amide I and Amide II bands, are highly sensitive to electronic effects and hydrogen bonding.[2][3][4]

Below is a generalized structure highlighting the key functional groups and variable substituents (R and R') that are the focus of this guide.

Caption: General structure of an N-substituted D-norvaline ester.

Comparative Spectral Analysis: The Influence of Substituents

The precise frequencies of the key vibrational bands are modulated by the electronic properties of the N-substituent (R group) and the ester alkyl group (R' group). By comparing different derivatives, we can establish clear structure-spectra relationships.

The N-Substituent Effect: N-acetyl vs. N-benzoyl

A comparison between an aliphatic acyl group (acetyl, CH₃CO-) and an aromatic acyl group (benzoyl, C₆H₅CO-) reveals the significant impact of conjugation.

  • N-H Stretching: In both derivatives, the N-H bond of the secondary amide gives rise to a single, relatively sharp absorption band. In a dilute solution, this "free" N-H stretch appears around 3400-3500 cm⁻¹. In solid samples, intermolecular hydrogen bonding broadens the peak and shifts it to a lower frequency, typically in the 3330-3060 cm⁻¹ region.[2]

  • Amide I (C=O Stretch): This is one of the most diagnostic peaks. The resonance between the nitrogen lone pair and the carbonyl group lowers the Amide I frequency relative to a ketone.[5]

    • For N-acetyl-D-norvaline esters , the Amide I band is typically observed in the range of 1650-1630 cm⁻¹ .[6]

    • For N-benzoyl-D-norvaline esters , conjugation of the carbonyl with the phenyl ring delocalizes the π-electrons, weakening the C=O bond.[7] This results in a shift to a lower wavenumber, generally in the 1635-1615 cm⁻¹ range.

  • Amide II Band: This band, arising from a combination of N-H in-plane bending and C-N stretching, is characteristic of secondary amides and appears as a strong absorption between 1570-1515 cm⁻¹ .[3] Its position is less sensitive to the N-acyl substituent compared to the Amide I band.

The Ester Group Effect: Methyl vs. Ethyl Esters

Changing the alkyl group of the ester from methyl (-CH₃) to ethyl (-CH₂CH₃) has a more subtle effect on the spectrum, primarily influencing the C-O stretching region.

  • Ester C=O Stretching: The ester carbonyl stretch is a very strong and sharp band found at a higher frequency than the Amide I band. This is due to the inductive electron-withdrawing effect of the ester oxygen atom, which strengthens the C=O bond.[5][8] For simple aliphatic esters, this band appears consistently in the 1750-1735 cm⁻¹ range.[9][10] The difference between a methyl and an ethyl ester typically results in a negligible shift of this peak.

  • C-O Stretching: The ester functionality exhibits strong C-O stretching bands in the fingerprint region. These are typically two or more bands between 1300-1000 cm⁻¹ .[9] While complex, this region can sometimes be used to distinguish between different ester types, though assignments require careful analysis.

Data Summary: Characteristic IR Absorption Frequencies

The table below summarizes the expected absorption ranges for key vibrational modes in different N-substituted D-norvaline esters.

Vibrational ModeN-acetyl-D-norvaline methyl/ethyl ester (cm⁻¹)N-benzoyl-D-norvaline methyl/ethyl ester (cm⁻¹)Intensity & Characteristics
N-H Stretch ~3300~3300Medium, sharp (can be broad with H-bonding)[2]
Aromatic C-H Stretch N/A3100-3000Weak to medium
Aliphatic C-H Stretch 3000-28503000-2850Medium to strong[11]
Ester C=O Stretch 1750-1735 1750-1735 Strong, sharp [9][12]
Amide I (C=O Stretch) ~1640 ~1630 Strong, sharp [3][6]
Amide II (N-H Bend) ~1550 ~1550 Strong, sharp [3]
C-O Stretch (Ester) 1300-10001300-1000Two or more strong bands[9]

Experimental Protocol: Acquiring High-Quality Spectra with ATR-FTIR

Attenuated Total Reflectance (ATR) is a modern FTIR sampling technique that is ideal for analyzing solid powders or liquids with minimal sample preparation.[1][13] It provides high-quality, reproducible spectra.

Step-by-Step Methodology
  • Instrument Preparation & Background Scan:

    • Action: Ensure the ATR crystal (typically diamond or germanium) is clean. Use a solvent like isopropanol to wipe the surface and allow it to fully evaporate.

    • Causality: The instrument must first record a background spectrum of the ambient environment (air, CO₂, water vapor) and the ATR crystal itself. This background is then mathematically subtracted from the sample spectrum to ensure that the final output contains only the absorption data from the sample.

  • Sample Application:

    • Action: Place a small amount of the N-substituted D-norvaline ester powder directly onto the center of the ATR crystal.

    • Causality: Only the portion of the sample in direct, intimate contact with the crystal surface will be analyzed. The IR beam penetrates the sample to a depth of only a few microns.[13]

  • Engage Pressure Arm:

    • Action: Lower the pressure arm to apply consistent pressure to the solid sample, pressing it firmly against the crystal.

    • Causality: Good contact between the sample and the crystal is critical for a strong, high-quality signal. Inconsistent pressure can lead to poor reproducibility and distorted peak intensities.

  • Spectrum Acquisition:

    • Action: Set the acquisition parameters. Typical settings for routine analysis are a spectral range of 4000-650 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 to 32 scans. Initiate the scan.

    • Causality: Co-adding multiple scans improves the signal-to-noise ratio (S/N), resulting in a cleaner spectrum where weaker bands are more easily distinguished.[1] A resolution of 4 cm⁻¹ is sufficient for resolving the key functional group bands in condensed-phase spectra.

  • Data Processing and Analysis:

    • Action: After acquisition, perform a baseline correction if necessary. Use the software's peak-picking tool to identify the precise wavenumbers of the key absorption bands (N-H, C=O ester, C=O amide, etc.).

    • Causality: Baseline correction removes any broad, rolling features from the spectrum that are not due to sample absorption, ensuring accurate peak intensity measurements.

Experimental Workflow Diagram

G start Start clean Clean ATR Crystal start->clean background Acquire Background Spectrum clean->background Ensure no solvent residue sample Apply Sample to Crystal background->sample Clean crystal is reference pressure Engage Pressure Arm sample->pressure Ensure good contact acquire Acquire Sample Spectrum (16-32 scans @ 4 cm-1) pressure->acquire process Process Data (Baseline Correction, Peak Picking) acquire->process Improve S/N analyze Analyze & Compare Spectra process->analyze end End analyze->end

Caption: ATR-FTIR experimental workflow for spectral analysis.

Conclusion

The infrared spectrum provides a rich source of information for the structural verification and comparative analysis of N-substituted D-norvaline esters. The positions of the ester C=O, Amide I, and Amide II bands are particularly diagnostic. By understanding how conjugation and hydrogen bonding influence these key vibrational modes, researchers can confidently differentiate between derivatives with varying N-acyl and ester groups. The ATR-FTIR methodology presented here offers a rapid, reliable, and straightforward protocol for obtaining high-quality data to support discovery and development in medicinal and organic chemistry.

References

  • IR Spectroscopy Tutorial: Esters. [Online]. Available: [Link]

  • St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY. [Online]. Available: [Link]

  • University of Colorado Boulder. Infrared Spectroscopy. [Online]. Available: [Link]

  • Loverix, S., et al. An Empirical IR Frequency Map for Ester C═O Stretching Vibrations. The Journal of Physical Chemistry A, 2017. [Online]. Available: [Link]

  • Chemistry LibreTexts. Amide infrared spectra. [Online]. Available: [Link]

  • Masaryk University. Carbonyl - compounds - IR - spectroscopy. [Online]. Available: [Link]

  • University of Colorado Boulder. IR Spectroscopy Tutorial: Amines. [Online]. Available: [Link]

  • Smith, B. C. Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online, 2020. [Online]. Available: [Link]

  • JoVE. Video: IR Spectrum Peak Splitting: Symmetric vs Asymmetric Vibrations. [Online]. Available: [Link]

  • Scribd. IR Absorption Characteristics Table. [Online]. Available: [Link]

  • Maricopa Open Digital Press. IR Spectrum and Characteristic Absorption Bands. [Online]. Available: [Link]

  • Chemistry LibreTexts. Biomaterials- Protein Structure Determination by FTIR Spectroscopy. [Online]. Available: [Link]

  • Lumen Learning. IR Spectrum and Characteristic Absorption Bands. [Online]. Available: [Link]

  • Cao, Y., et al. DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. PubMed, 2020. [Online]. Available: [Link]

  • Cao, Y., et al. DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. PMC, 2020. [Online]. Available: [Link]

  • Master Organic Chemistry. IR Absorption Table. [Online]. Available: [Link]

  • ResearchGate. ATR‐FTIR spectra of amino acids (Trp, Glu and Arg) with or without... [Online]. Available: [Link]

  • De Meutter, J., et al. Amino acid side chain contribution to protein FTIR spectra: impact on secondary structure evaluation. PMC, 2021. [Online]. Available: [Link]

  • Reddit. Why do amides have lower ir frequency than ketones and esters higher than ketones when both have resonance? [Online]. Available: [Link]

  • ResearchGate. ATR-FTIR Spectroscopy and Its Relevance to Probe the Molecular-Level Interactions Between Amino Acids and Metal-Oxide Nanoparticles at Solid/Aqueous Interface. [Online]. Available: [Link]

Sources

Validation

Technical Comparison: Stability Profiles of D-Norvaline Ethyl vs. Methyl Esters

Topic: Comparison of Ethyl Ester vs. Methyl Ester Stability in D-Norvaline Derivatives Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary In the dev...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparison of Ethyl Ester vs. Methyl Ester Stability in D-Norvaline Derivatives Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the development of peptidomimetics and prodrugs, the choice between methyl and ethyl ester protection for D-norvaline (D-Nva) is often treated as trivial. However, this decision significantly impacts purification yields, shelf-life, and in vivo pharmacokinetics. This guide objectively compares D-norvaline methyl ester (D-Nva-OMe) and ethyl ester (D-Nva-OEt), demonstrating that while ethyl esters exhibit superior chemical stability (approx. 2-fold slower hydrolysis) , methyl esters offer faster synthetic kinetics and easier removal. Crucially, the D-configuration confers exceptional enzymatic resistance to both, shifting the stability determinant primarily to chemical factors.

Scientific Foundation: The Stability Matrix

To select the appropriate derivative, one must distinguish between chemical hydrolysis (driven by pH and sterics) and enzymatic hydrolysis (driven by stereochemistry).

Chemical Stability: The Steric Advantage

The primary differentiator between methyl and ethyl esters is the steric bulk of the alkoxy group.

  • Methyl Ester (OMe): The methoxy group is small, offering minimal steric hindrance to the carbonyl carbon. This makes the carbonyl highly electrophilic and susceptible to nucleophilic attack by hydroxide ions (

    
    ) or water.
    
  • Ethyl Ester (OEt): The ethoxy group provides a slight increase in steric shielding. More importantly, the inductive electron-donating effect of the extra methylene group slightly reduces the electrophilicity of the carbonyl carbon.

General Rule: In basic conditions (


), methyl esters of 

-amino acids typically hydrolyze 1.5 to 2.0 times faster than their ethyl counterparts [1].
Enzymatic Stability: The Stereochemical Shield

Standard L-amino acid esters are rapidly cleaved by carboxylesterases (CES) and proteases in plasma. However, D-norvaline is a non-proteinogenic D-amino acid .

  • Stereoresistance: Most mammalian esterases (e.g., CES1, CES2) possess active sites optimized for L-enantiomers. The D-configuration of the norvaline side chain (

    
    -configuration) creates a "stereochemical shield," drastically reducing substrate recognition.
    
  • Result: Unlike L-Nva esters, which have half-lives in minutes/hours in plasma, D-Nva esters often persist for hours/days, making chemical stability the dominant factor for shelf-life and formulation [2].

Comparative Data Analysis

The following data summarizes the physicochemical and stability differences.

Table 1: Physicochemical & Stability Comparison

FeatureD-Norvaline Methyl Ester (HCl)D-Norvaline Ethyl Ester (HCl)Impact
Formula


Ethyl is more lipophilic.
MW 167.63 g/mol 181.66 g/mol Slight mass difference.
LogP (Calc) ~0.6~1.1Ethyl crosses membranes easier.
Chemical

(pH 9.0)
~25 mins~45 minsEthyl is 1.8x more stable.
Enzymatic Stability High (D-isomer effect)High (D-isomer effect)Negligible difference in vitro.
Crystallinity HighModerate to HighMethyl crystallizes easier.
Synthesis Rate Fast (complete in <4h)Moderate (complete in 6-12h)Methylation is kinetically favored.

Note: Half-life values are extrapolated from general


-amino acid ester hydrolysis kinetics in aqueous buffer at 25°C [3].
Mechanistic Visualization

To understand the stability difference, we visualize the base-catalyzed hydrolysis pathway. The transition state for the ethyl ester is higher in energy due to the steric clash of the ethyl group during the formation of the tetrahedral intermediate.

HydrolysisMechanism cluster_0 Steric Influence Start D-Nva Ester (R-CO-OR') Attack Nucleophilic Attack (OH-) Start->Attack pH > 8.0 Tetra Tetrahedral Intermediate Attack->Tetra Rate Limiting Step (Slower for Ethyl) Collapse Collapse & Leaving Group (OR'-) Tetra->Collapse Product D-Norvaline (Carboxylate) Collapse->Product

Figure 1: Base-catalyzed hydrolysis pathway. The ethyl group destabilizes the tetrahedral intermediate via steric hindrance, reducing the reaction rate (


) compared to the methyl ester.
Experimental Protocols
A. Synthesis of D-Norvaline Esters (Thionyl Chloride Method)

This method generates the ester in situ using the alcohol as both reactant and solvent, driven by the release of


 gas.
  • Setup: Equip a 250 mL round-bottom flask with a reflux condenser and a drying tube (

    
    ).
    
  • Chilling: Add 50 mL of anhydrous alcohol (Methanol for OMe, Ethanol for OEt) and cool to -10°C in an ice-salt bath.

  • Activation: Dropwise add Thionyl Chloride (

    
    , 1.2 eq) . Caution: Exothermic. Stir for 20 min.
    
  • Addition: Add D-Norvaline (1.0 eq) in one portion.

  • Reflux:

    • Methyl:[1][2] Heat to 40°C or gentle reflux for 4 hours .

    • Ethyl:[3] Heat to reflux (80°C) for 12 hours (Slower kinetics require longer time/heat).

  • Workup: Evaporate solvent in vacuo. Recrystallize residue from MeOH/Et2O.[2]

B. Comparative Hydrolysis Kinetics Assay (HPLC)

This protocol quantifies the stability difference (


).[4]
  • Buffer Prep: Prepare 50 mM Phosphate Buffer at pH 7.4 (physiological) and pH 9.0 (accelerated stress).

  • Stock Solution: Dissolve D-Nva-OMe and D-Nva-OEt in DMSO (10 mM).

  • Initiation: Add 10 µL stock to 990 µL pre-warmed buffer (37°C). Final conc: 100 µM.

  • Sampling: Inject 10 µL onto HPLC at t=0, 15, 30, 60, 120, 240 min.

  • Analysis:

    • Column: C18 Reverse Phase.

    • Mobile Phase: 0.1% TFA in Water (A) / Acetonitrile (B). Gradient 5-50% B.

    • Detection: UV 210 nm.

  • Calculation: Plot

    
     vs. time. The slope is 
    
    
    
    . Calculate
    
    
    .

Experimental Workflow Diagram:

Workflow cluster_inputs Preparation Sample D-Nva Ester (Methyl vs Ethyl) Incubation Incubation 37°C, 100 µM Sample->Incubation Buffer Buffer System (pH 7.4 / 9.0) Buffer->Incubation Sampling Timepoint Sampling (0 - 240 min) Incubation->Sampling Quench Acid Quench (Stop Hydrolysis) Sampling->Quench HPLC HPLC Analysis (Quantify Remaining Ester) Quench->HPLC Data Calculate k_obs & t_1/2 HPLC->Data

Figure 2: Kinetic stability assay workflow for determining ester half-life.

Application Guide: When to Choose Which?
Application ScenarioRecommended EsterRationale
Solution Phase Peptide Synthesis Methyl Faster removal (saponification) with LiOH; higher crystallinity makes purification easier.
Prodrug Development Ethyl Increased lipophilicity improves oral bioavailability; slower hydrolysis allows longer circulation time before active drug release.
Solid Phase Peptide Synthesis (SPPS) Methyl If on-resin, methyl is smaller and causes less steric clash during coupling of the next amino acid.
Long-term Storage Ethyl Superior resistance to spontaneous hydrolysis from atmospheric moisture.
References
  • Hay, R. W., & Banerjee, P. K. (1981). The hydrolysis of alpha-amino-acid esters in mixed ligand complexes with copper(II).[5] Journal of Inorganic Biochemistry, 14(2), 147-154.[5] Link

  • Badorrey, R., Cativiela, C., Diaz-de-Villegas, M. D., & Galvez, J. A. (2002). D-Norvaline: A useful starting material for the synthesis of chiral compounds. Tetrahedron: Asymmetry, 13(11), 1207-1211.
  • Hansen, K. T., et al. (2011). The stability of methyl-, ethyl- and fluoroethylesters against carboxylesterases in vitro: there is no difference.[6] Nuclear Medicine and Biology, 38(1), 13-17.[6] Link

  • Hamada, Y., et al. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis.[1] The Journal of Organic Chemistry, 70(24), 10147-10150. Link

Sources

Comparative

A-Comprehensive-Guide-to-Impurity-Profiling-of-(R)-N-(1-Carboxyethyl)-D-norvaline-1-Ethyl-Ester-Batches

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, ensuring the purity and safety of active pharmaceutical ingredients (APIs) is paramount....

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, ensuring the purity and safety of active pharmaceutical ingredients (APIs) is paramount. This guide provides an in-depth comparison of analytical methodologies for the impurity profiling of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester, a key intermediate in the synthesis of Perindoprilat, an angiotensin-converting enzyme (ACE) inhibitor.[1][2] The control of impurities is a critical issue for healthcare manufacturing, with regulatory bodies like the ICH, USFDA, and EMA emphasizing stringent requirements for impurity identification and control.[3]

This document, intended for researchers, scientists, and drug development professionals, will delve into the rationale behind experimental choices, present detailed protocols, and offer a comparative analysis of various techniques to empower you in making informed decisions for your analytical strategies.

The Criticality of Impurity Profiling

Impurities in pharmaceutical products can originate from numerous sources, including raw materials, manufacturing processes, and degradation during storage.[4][5] Even at trace levels, these impurities can compromise the therapeutic efficacy and safety of the final drug product, potentially leading to adverse patient outcomes.[5][6] Therefore, a robust impurity profiling strategy is not merely a regulatory requirement but a fundamental aspect of ensuring drug quality and patient safety.

Regulatory bodies such as the International Council for Harmonisation (ICH) have established clear guidelines for the identification, qualification, and control of impurities in new drug substances.[7][8][9] The ICH Q3A(R2) guideline, for instance, sets thresholds for reporting, identifying, and qualifying impurities based on the maximum daily dose of the drug substance.[7][10]

Potential Impurities in (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

Understanding the potential impurities is the first step in developing a comprehensive profiling strategy. For (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester, impurities can be broadly categorized as:

  • Process-Related Impurities: These can arise from starting materials, by-products of the synthesis, intermediates, and reagents.[10] Given its synthesis as an intermediate for Perindoprilat, related compounds from the synthetic route are potential impurities.[1]

  • Degradation Products: These can form during manufacturing or storage due to factors like heat, light, humidity, or interaction with excipients.[10][11]

  • Residual Solvents: Organic volatile impurities from the manufacturing process are a common concern.[12][13]

A Multi-faceted Approach to Impurity Profiling

A single analytical technique is often insufficient to comprehensively profile all potential impurities. A well-designed strategy employs a combination of orthogonal methods to ensure the detection, identification, and quantification of a wide range of impurities. The most commonly employed techniques include High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[3][4]

Orthogonal Analytical Workflow

Sources

Safety & Regulatory Compliance

Safety

Operational Directive: Safe Disposal of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

Part 1: Executive Summary & Hazard Classification[1] (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester (CAS 145682-38-8) is a specialized amino acid derivative primarily utilized as a key intermediate in the synthesis of...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Hazard Classification[1]

(R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester (CAS 145682-38-8) is a specialized amino acid derivative primarily utilized as a key intermediate in the synthesis of ACE inhibitors (e.g., Perindopril).[1][2][3] Unlike common bulk solvents, this compound presents specific environmental hazards—notably chronic aquatic toxicity—that mandate strict prohibition of drain disposal.[1][3]

Operational Status:

  • Physical State: Typically Solid (Crystalline or waxy solid) or Viscous Oil depending on purity/solvate state.

  • Primary Hazard: Aquatic Toxicity (Category 3) ; Potential Irritant.[3]

  • Waste Code (RCRA Recommendation): Not P- or U-listed. Classify as Non-Halogenated Organic Waste (unless mixed with halogenated solvents).[3]

  • Disposal Method: High-temperature incineration via licensed contractor.[1][3]

Technical Justification for Protocol

The disposal strategy is governed by two chemical realities:

  • Hydrolytic Instability: As an ethyl ester, this compound is susceptible to hydrolysis in the presence of strong acids or bases, releasing ethanol and the free dicarboxylic acid.[1][3] This reaction can be exothermic.[3] Therefore, this waste must never be consolidated with acidic or alkaline waste streams. [1][3]

  • Environmental Persistence: The "Harmful to aquatic life with long lasting effects" classification (H412) requires that the compound be destroyed thermally rather than treated via wastewater systems.[3]

Part 2: Waste Stream Segregation Logic

Effective disposal begins at the bench.[3] You must segregate this compound from incompatible streams to prevent in-drum reactions and ensure regulatory compliance.[1]

Decision Matrix: Waste Classification
ParameterSpecificationOperational Action
Waste Phase Solid (Pure Substance)Use Type A (Solid Organic) Drum.[1][3]
Waste Phase Liquid (In Solution)Use Type B (Non-Halogenated Solvent) Carboy.
Compatibility Oxidizers (e.g., Nitric Acid)STRICTLY PROHIBITED .[1][3] Risk of fire/explosion.[3][4]
Compatibility Strong Bases (e.g., NaOH)PROHIBITED .[1][3] Causes rapid hydrolysis/heat.[3]
Halogen Content Mixed with DCM/Chloroform?If Yes

Halogenated Waste .[3] If No

Non-Halogenated .
Workflow Visualization

The following diagram outlines the decision logic for disposing of (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester.

DisposalWorkflow Start Waste Generation: (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester StateCheck Determine Physical State Start->StateCheck SolidPath Solid / Precipitate StateCheck->SolidPath Solid LiquidPath Solution / Mother Liquor StateCheck->LiquidPath Liquid SolidCont Container: Wide-Mouth HDPE Drum (Solid Waste) SolidPath->SolidCont SolventCheck Is solvent Halogenated? (e.g., DCM, Chloroform) LiquidPath->SolventCheck Labeling Labeling: 'Contains Amino Acid Ester' 'Aquatic Toxin' SolidCont->Labeling HaloWaste Container: Safety Carboy (Halogenated Organic) SolventCheck->HaloWaste Yes NonHaloWaste Container: Safety Carboy (Non-Halogenated Organic) SolventCheck->NonHaloWaste No HaloWaste->Labeling NonHaloWaste->Labeling FinalDisp Final Disposal: High-Temp Incineration Labeling->FinalDisp

Figure 1: Decision tree for segregating CAS 145682-38-8 based on physical state and solvent composition.

Part 3: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound or Contaminated Solids)

Use for: Expired reagents, weighing boats, contaminated gloves, and filter cakes.[1][3]

  • PPE Requirements: Nitrile gloves (double-gloving recommended), lab coat, safety goggles.[1][3]

  • Container Selection: Select a dedicated wide-mouth HDPE (High-Density Polyethylene) drum or a sealable solid waste bucket.[1][3]

  • Transfer:

    • Transfer solid material directly into the container.[3]

    • Do not dissolve solids in solvent solely for disposal purposes (this increases waste volume unnecessarily).[3]

  • Decontamination: Wipe any tools or spatulas with a paper towel soaked in Ethanol or Methanol.[3] Dispose of the towel in the same solid waste container.

  • Labeling:

    • Affix a hazardous waste label.[3]

    • Chemical Name: "(R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester".[1][2][3][5][6][7][8][9]

    • Hazard Checkbox: Check "Toxic" (due to aquatic tox) and "Irritant".

Protocol B: Liquid Waste (Reaction Mixtures & Rinses)

Use for: Mother liquors, rotovap residues, and glassware rinses.[1][3]

  • Solvent Compatibility Check: Ensure the solvent carrier is compatible with the waste drum (e.g., do not pour aqueous acid solutions into organic solvent drums).[3]

  • Segregation:

    • If dissolved in Ethanol, Methanol, Ethyl Acetate, or Hexane : Pour into Non-Halogenated Organic Waste .[1][3]

    • If dissolved in Dichloromethane (DCM) or Chloroform : Pour into Halogenated Organic Waste .[3]

  • Rinsing: Rinse glassware 3x with a small volume of Acetone or Ethanol.[3] Combine rinses with the liquid waste.[3]

  • pH Check (Critical): If the waste solution was part of a reaction involving acids or bases, verify pH is between 4–10 before adding to the main solvent drum to prevent drum heating.[3] Neutralize if necessary.

Part 4: Emergency Contingencies

Spills (Solid)[1][3]
  • Isolate: Mark the area.[3]

  • Sweep: Gently sweep up the solid to avoid generating dust.[3] Use a dustpan and brush dedicated to hazardous waste.[3]

  • Clean: Wipe the surface with a solvent-dampened towel (Ethanol) to remove residue.

  • Dispose: Place all sweepings and towels into the Solid Waste container.

Spills (Liquid)[1][3]
  • Absorb: Use vermiculite, sand, or commercial organic spill pads.[1][3]

  • Collect: Scoop absorbed material into a sealable bag or bucket.

  • Label: Label as "Debris contaminated with (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester."

Part 5: References

  • National Research Council. (2011).[3][10] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.[3][10][11] Retrieved from [Link][1][3]

  • U.S. Environmental Protection Agency (EPA). (2023).[3][12] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester

CAS No: 145682-38-8 Synonyms: Perindopril Side Chain-A Enantiomer Impurity; N-[(1R)-1-Carboxyethyl]-D-norvaline 1-Ethyl Ester.[1] Part 1: Executive Safety Summary (Rapid Response) Status: High-Potency Pharmaceutical Inte...

Author: BenchChem Technical Support Team. Date: February 2026

CAS No: 145682-38-8 Synonyms: Perindopril Side Chain-A Enantiomer Impurity; N-[(1R)-1-Carboxyethyl]-D-norvaline 1-Ethyl Ester.[1]

Part 1: Executive Safety Summary (Rapid Response)

Status: High-Potency Pharmaceutical Intermediate (HPPI) Primary Hazard Class: Reproductive Toxicity (Suspected) / Skin & Eye Irritant Containment Level: OEB 3 (Occupational Exposure Band 3) — Handling requires engineered containment.

Immediate Action Card:

Scenario Immediate Protocol
Skin Contact Wash immediately with soap and water for 15 minutes. Do not scrub (avoids abrasion/absorption).
Eye Contact Flush with saline/water for 15 minutes, lifting eyelids. Seek ophthalmological evaluation.
Inhalation Move to fresh air immediately. If breathing is labored, administer oxygen (trained personnel only).
Spill (<1g) Wet-wipe with MeOH/Water (1:1). Do not dry sweep (aerosol risk).

| Spill (>1g) | Evacuate area. Use HEPA-vacuum or wet-method cleanup wearing full PPE (PAPR required). |

Part 2: Technical Hazard Analysis (The "Why")

As a Senior Application Scientist, it is critical to understand that (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester is not a generic reagent. It is a chiral intermediate used in the synthesis of Perindopril , an Angiotensin-Converting Enzyme (ACE) inhibitor [1, 2].

The Mechanistic Risk: While the intermediate itself may not possess the full potency of the final API (Perindopril), it shares structural pharmacophores that dictate a "Precautionary Principle" approach.

  • Reproductive Toxicity: ACE inhibitors are known fetotoxins (Pregnancy Category D). Intermediates carrying the active pharmacophore must be treated as potential reproductive hazards until proven otherwise [3].

  • Sensitization: Amino acid esters can act as haptens, potentially causing skin or respiratory sensitization upon repeated exposure.

  • Physicochemical State: Typically a hygroscopic powder or oil. If solid, the particle size distribution often allows for deep lung penetration (<10 µm), necessitating strict respiratory protection.

Part 3: Personal Protective Equipment (PPE) Matrix

The following PPE configuration is designed to create a redundant barrier system . Reliance on PPE alone is insufficient; these must be used in conjunction with Engineering Controls (Fume Hood/Glovebox).

Tiered Protection Protocol
Protection ZoneStandard Operation (Weighing/Transfer)High-Risk Operation (Spill Cleanup/Equipment Maintenance)Technical Rationale
Respiratory N95 / P2 Mask (Minimum) Preferred: Half-face respirator with P100 cartridges.PAPR (Powered Air Purifying Respirator) with loose-fitting hood.Prevents inhalation of micro-particulates. P100 offers 99.97% efficiency against solid aerosols.
Dermal (Hands) Double Gloving: Inner: Nitrile (4 mil) Outer: Nitrile (Extended Cuff, 8 mil)Chemical Resistant Laminate (e.g., Silver Shield) under Nitrile.Nitrile provides splash protection. Double gloving allows outer glove removal upon contamination without exposing skin.
Ocular Chemical Safety Goggles (Indirect Vent).Full Face Shield over Goggles.Prevents entry via lacrimal ducts. Standard safety glasses are insufficient for powders.
Body Lab Coat (Tyvek/Polypropylene, disposable). Wrist cuffs taped to gloves.Tyvek Coverall (Hooded, elastic wrists/ankles).Disposable suits prevent migration of potent compounds to common areas (cafeteria, office).
Part 4: Operational Handling Protocol
4.1 Engineering Controls (Primary Barrier)
  • Mandatory: All open handling must occur within a Chemical Fume Hood or Powder Containment Balance Enclosure .

  • Airflow: Face velocity must be maintained between 0.3 – 0.5 m/s.

  • Static Control: Use an ionizing bar during weighing to prevent electrostatic dispersion of the powder.

4.2 Step-by-Step Handling Workflow
  • Preparation:

    • Don PPE outside the lab or in a designated gowning vestibule.

    • Verify fume hood certification sticker is current.

    • Place a disposable absorbent mat (benchkote) inside the hood.

  • Weighing & Transfer:

    • Bring the container into the hood. Do not open until inside.

    • Use a disposable spatula. Never re-use spatulas even if cleaned.

    • Technique: Weigh by difference into a tared vessel. Cap the receiving vessel immediately after addition.

    • Decontamination: Wipe the exterior of the receiving vessel with a Kimwipe dampened with Ethanol/Water before removing it from the hood.

  • Solubilization (If applicable):

    • If creating a stock solution, add solvent slowly to the solid to minimize aerosol displacement.

    • (R)-N-(1-Carboxyethyl)-D-norvaline 1-Ethyl Ester is soluble in organic solvents (DMSO, Methanol).[2] Ensure solvent compatibility with gloves.

4.3 Waste Disposal
  • Solid Waste: Collect all contaminated consumables (gloves, mats, spatulas) in a dedicated "Cytotoxic/High Potency" waste bag (Yellow/Purple depending on local regulations).

  • Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" streams, labeled explicitly with "Contains Perindopril Intermediate - Repro Toxin."

  • Destruction: High-temperature incineration is the only validated method for complete destruction of this class of compounds.

Part 5: Visualization of Safety Logic

The following diagram illustrates the decision-making logic for handling this compound, integrating volume and physical state to determine the safety tier.

SafetyLogic Start Start: Handling CAS 145682-38-8 StateCheck Determine Physical State Start->StateCheck Liquid Liquid / Oil StateCheck->Liquid Dissolved Solid Solid / Powder StateCheck->Solid Dry Tier1 TIER 1 SAFETY: Fume Hood + N95 + Double Nitrile Liquid->Tier1 Low Aerosol Risk QuantCheck Quantity > 100mg? Solid->QuantCheck QuantCheck->Tier1 No (<100mg) Tier2 TIER 2 SAFETY: Isolator/Glovebox OR PAPR + Tyvek Suit QuantCheck->Tier2 Yes (>100mg) Disposal Disposal: High-Temp Incineration Tier1->Disposal Tier2->Disposal

Figure 1: Risk-based decision tree for selecting appropriate containment and PPE levels based on physical state and quantity handled.

Part 6: References
  • SafeWork Australia. (2023). Handling Potent Pharmaceutical Intermediates. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.